IndolButyricAcid
Description
Historical Context and Discovery of Indole-3-Butyric Acid as a Phytohormone
The journey to understanding Indole-3-butyric acid began with broader investigations into plant growth substances. In 1935, Zimmerman and Wilcoxon were among the first to document the powerful root-promoting effects of IBA, which they regarded as a synthetic auxin. frontiersin.orgoup.com This discovery was a landmark, establishing IBA as a highly effective agent for inducing adventitious roots, even more so than the then-known Indole-3-acetic acid (IAA). oup.com This led to its rapid adoption in commercial horticulture. oup.combtiscience.org
For several decades, IBA was primarily categorized as a synthetic auxin, a human-made compound that mimicked the effects of natural plant hormones. frontiersin.orgnih.gov However, in 1954, the perception of IBA began to shift when Blommaert detected it as an endogenous compound in potato peelings using paper chromatography, providing the first evidence of its natural occurrence. frontiersin.orgnih.gov Further confirmation of IBA as a natural phytohormone came much later with the advent of more sensitive analytical techniques. usda.gov Subsequent studies identified IBA in various other plants, including the model organism Arabidopsis thaliana and maize, solidifying its status as a natural auxin. mdpi.comoup.comusda.gov
Table 1: Key Milestones in the History of Indole-3-Butyric Acid (IBA)
| Year | Discovery/Event | Key Researchers | Significance |
|---|---|---|---|
| 1935 | Reported the potent root-promoting effects of IBA, considering it a synthetic auxin. oup.combtiscience.org | Zimmerman & Wilcoxon | Established IBA as a highly effective rooting agent for plant cuttings. oup.com |
| 1954 | Provided the first evidence of IBA as a natural compound by detecting it in potato peelings. frontiersin.org | Blommaert | Initiated the re-evaluation of IBA from a purely synthetic to a potential natural phytohormone. frontiersin.org |
| 1990s | Confirmed the presence of IBA as a natural phytohormone in various plants, including maize and Arabidopsis thaliana. oup.comusda.gov | Various Researchers | Solidified the status of IBA as an endogenous auxin. oup.com |
Classification and Structural Relationship within the Auxin Family
Indole-3-butyric acid is classified as a phytohormone belonging to the auxin family. wikipedia.orgbiotrend.com Auxins are a class of plant hormones characterized by their ability to regulate key aspects of plant growth and development, most notably cell elongation, division, and differentiation. frontiersin.orgnih.gov All auxins share a common structural feature: an aromatic ring coupled to a carboxylic acid group. wikipedia.org
The structural similarity between IBA and Indole-3-acetic acid (IAA), the most prevalent and potent native auxin, is a defining characteristic. wikipedia.orgfrontiersin.orgwikipedia.org Both molecules are derivatives of indole (B1671886). The primary structural distinction lies in the length of the carboxylic acid side chain attached to the third carbon of the indole ring. frontiersin.orgmdpi.com IBA possesses a four-carbon butyric acid side chain, whereas IAA has a shorter, two-carbon acetic acid side chain. nih.govmdpi.com This seemingly minor difference in chain length has significant implications for their physiological activity, stability, and transport within the plant. oup.commdpi.com IBA's longer side chain makes it more stable than IAA and prevents it from directly binding to the primary auxin receptor complex, necessitating its conversion to IAA to exert most of its hormonal effects. frontiersin.orgmdpi.com
Table 2: Structural Comparison of Major Auxins
| Compound Name | Abbreviation | Chemical Formula | Key Structural Feature | Classification |
|---|---|---|---|---|
| Indole-3-butyric acid | IBA | C₁₂H₁₃NO₂ | Indole ring with a 4-carbon side chain. nih.gov | Natural Auxin / Precursor wikipedia.orgfrontiersin.org |
| Indole-3-acetic acid | IAA | C₁₀H₉NO₂ | Indole ring with a 2-carbon side chain. nih.govwikipedia.org | Natural Auxin wikipedia.orgwikipedia.org |
| 1-Naphthaleneacetic acid | NAA | C₁₂H₁₀O₂ | Naphthalene ring with an acetic acid side chain. mdpi.com | Synthetic Auxin wikipedia.orgmdpi.com |
| Phenylacetic acid | PAA | C₈H₈O₂ | Phenyl ring with an acetic acid side chain. frontiersin.orgmdpi.com | Natural Auxin frontiersin.orgmdpi.com |
Fundamental Significance of Indole-3-Butyric Acid in Plant Development and Physiology Research
The fundamental significance of Indole-3-butyric acid in plant science stems from its dual role as a powerful rooting agent and a precursor to the primary auxin, IAA. frontiersin.orgwisdomlib.org Its most recognized function is the stimulation of adventitious root formation in stem cuttings, a process critical for vegetative propagation in numerous horticultural and agricultural species. scirp.orgmdpi.comcherrytimes.it Research has consistently shown that IBA is often more effective than IAA for this purpose, partly due to its greater chemical stability. oup.commdpi.com
Physiologically, much of IBA's activity is mediated through its conversion into IAA. frontiersin.orgmdpi.com This metabolic process, which occurs in cellular organelles called peroxisomes via β-oxidation, allows IBA to function as a stable storage form of auxin. nih.govumn.edu The plant can transport IBA and then convert it to the more active IAA in specific tissues where it is needed. frontiersin.orgnih.gov This conversion is not merely a redundancy but serves distinct developmental functions. nih.gov
Properties
CAS No. |
133-32-7 |
|---|---|
Molecular Formula |
C12H13NO2 |
Molecular Weight |
203.23712 |
Synonyms |
IndolButyricAcid |
Origin of Product |
United States |
Biosynthesis, Metabolism, and Transport of Indolbutyricacid
Putative Biosynthetic Pathways of Indole-3-Butyric Acid in Planta
The biosynthesis of Indole-3-butyric acid (IBA) in plants is a complex process with multiple proposed pathways. Evidence suggests that IBA can be synthesized through both tryptophan-dependent and tryptophan-independent routes. A significant pathway involves the conversion of Indole-3-acetic acid (IAA), the most abundant natural auxin, to IBA. rooting-hormones.comresearchgate.net
Tryptophan-Dependent Routes to Indole-3-Butyric Acid Synthesis
The primary tryptophan-dependent pathway for auxin biosynthesis, which can indirectly lead to IBA formation, involves a two-step process. nih.govfrontiersin.org First, the Tryptophan Aminotransferase of Arabidopsis (TAA) family of enzymes converts the amino acid tryptophan into indole-3-pyruvic acid (IPyA). nih.govfrontiersin.org Subsequently, the YUCCA family of flavin monooxygenase enzymes converts IPyA into IAA. nih.govfrontiersin.org While this pathway directly produces IAA, evidence suggests that IAA can then be converted to IBA. rooting-hormones.comresearchgate.net This conversion of IAA to IBA has been observed in seedlings of maize (Zea mays L.). rooting-hormones.com
Enzyme Systems Involved in Indole-3-Butyric Acid Biosynthesis
The conversion of IBA to IAA is a well-studied process involving several key enzymes that function in the peroxisome through a process similar to fatty acid β-oxidation. nih.govfrontiersin.orgnih.gov While the direct synthesis of IBA from other precursors is less defined, the enzymatic conversion of IAA to IBA has been shown to be catalyzed by microsomal membranes in maize, requiring ATP and acetyl-CoA as cofactors. researchgate.net
The enzymes involved in the conversion of IBA to IAA, which is crucial for its auxin activity, have been more extensively characterized. This process occurs within the peroxisomes and involves a series of enzymatic steps. nih.govfrontiersin.orgnih.gov
| Enzyme/Protein | Function in IBA Metabolism | Reference |
| IBR1 (Indole-3-butyric acid response 1) | A short-chain dehydrogenase/reductase involved in the peroxisomal β-oxidation of IBA to IAA. | nih.govfrontiersin.orgnih.gov |
| IBR3 (Indole-3-butyric acid response 3) | A putative acyl-CoA oxidase/dehydrogenase that likely acts in the peroxisomal β-oxidation of IBA. | nih.govfrontiersin.orgnih.gov |
| IBR10 (Indole-3-butyric acid response 10) | A putative enoyl-CoA hydratase/isomerase that participates in the peroxisomal conversion of IBA to IAA. | nih.govfrontiersin.orgnih.gov |
| ECH2 (Enoyl-CoA hydratase 2) | An enoyl-CoA hydratase involved in the β-oxidation process that converts IBA to IAA. | nih.govfrontiersin.org |
| PXA1/ABCD1 (Peroxisomal ABC transporter 1) | An ABC transporter responsible for the influx of IBA into the peroxisomes for its conversion to IAA. | nih.govfrontiersin.org |
| TOB1 (Transporter of IBA1) | A major facilitator superfamily (MFS) transporter that transports IBA. | frontiersin.org |
Conjugation and Deconjugation of Indole-3-Butyric Acid
Like other auxins, IBA can be conjugated to other molecules, primarily amino acids and sugars. oup.com This process of conjugation is a key mechanism for regulating the levels of active auxins within the plant. nih.gov Conjugation can effectively store IBA in an inactive form, which can then be deconjugated to release free IBA or converted to IAA when needed. oup.comresearchgate.net
Formation of Indole-3-Butyric Acid-Amino Acid Conjugates
IBA can form amide bonds with various amino acids. oup.comuniprot.org In Arabidopsis, the GH3-15 acyl acid amido synthetase enzyme has been shown to specifically conjugate IBA to aspartate. nih.gov The formation of these amino acid conjugates is a way for the plant to manage IBA homeostasis, although it is not always clear whether these conjugates are destined for storage or degradation. nih.gov Studies on mung bean cuttings have identified indole-3-butyrylaspartic acid (IBAsp) as a major metabolite of IBA. nih.gov These IBA-amino acid conjugates have been shown to be biologically active, with some, like IBAsp, being even more effective than free IBA in promoting rooting, suggesting they serve as a source of auxin during later stages of development. researchgate.netnih.gov
Enzymatic Regulation of Indole-3-Butyric Acid Conjugate Hydrolysis
The biological activity of IBA is regulated in part by its conjugation to other molecules, such as amino acids and sugars, and the subsequent hydrolysis of these conjugates to release free IBA. nih.gov This process allows the plant to store IBA in an inactive form and release it when needed. nih.gov
Several families of enzymes, known as amidohydrolases, are responsible for cleaving the amide bonds in IBA-amino acid conjugates. nih.govoup.com Research has shown that the specificity of these enzymes can vary between plant species and even within the same plant. For instance, an amidohydrolase from wheat, TaIAR3, displays a higher preference for hydrolyzing IBA-alanine (IBA-Ala) over conjugates of IAA or indole-3-propionic acid (IPA). nih.gov In contrast, some hydrolases from Chinese cabbage (Brassica rapa) show a greater affinity for IPA-Ala. oup.comoup.com
The hydrolysis rates of different IBA conjugates can also vary. Studies on two amidohydrolases from Brassica rapa, BrIAR3 and BrILL2, revealed that both enzymes were most active on IPA-Ala, followed by IBA-Ala, and were least active on IAA-Ala. oup.com This differential activity suggests a sophisticated regulatory mechanism for controlling the availability of different auxins. The hydrolysis of IBA conjugates is a critical step in auxin homeostasis, allowing for the controlled release of active auxin to influence plant development. nih.gov
Table 1: Substrate Specificity of Amidohydrolases for Auxin Conjugates
| Enzyme | Plant Source | Preferred Substrate(s) | Reference |
|---|---|---|---|
| TaIAR3 | Wheat (Triticum aestivum) | IBA-Ala | nih.gov |
| BrIAR3 | Chinese Cabbage (Brassica rapa) | IPA-Ala > IBA-Ala > IAA-Ala | oup.com |
| BrILL2 | Chinese Cabbage (Brassica rapa) | IPA-Ala > IBA-Ala > IAA-Ala | oup.com |
| MtIAR32 | Medicago truncatula | Low activity on IBA-Ala | nih.gov |
| sILR1 | Arabidopsis suecica | Low activity on IBA-Ala | nih.gov |
Catabolism and Inactivation Pathways of Indole-3-Butyric Acid
The levels of active IBA in plant tissues are also controlled through catabolism and inactivation pathways, which prevent the over-accumulation of this potent growth regulator. These processes involve the chemical modification of the IBA molecule, rendering it biologically inactive.
Oxidative Degradation Mechanisms of Indole-3-Butyric Acid
One of the primary mechanisms for inactivating auxins is through oxidation. While the oxidative degradation of IAA is well-studied, involving enzymes like DIOXYGENASE FOR AUXIN OXIDATION 1 (DAO1), the specific pathways for IBA oxidation are less defined. biorxiv.org However, it is understood that IBA can be converted to IAA through a process resembling the β-oxidation of fatty acids, which occurs in peroxisomes. frontiersin.orgnih.govnih.govresearchgate.net This conversion process itself can be considered a form of catabolism for IBA, as it is transformed into another compound.
Studies using Fenton and Fenton-like processes, which generate highly reactive hydroxyl radicals, have demonstrated the degradation and mineralization of IBA in aqueous solutions. researchgate.net These studies show that IBA can be broken down through oxidative reactions, suggesting that similar processes may occur in planta, mediated by specific enzymes. researchgate.net
Role of Specific Enzymes in Indole-3-Butyric Acid Inactivation
Several enzymes are implicated in the inactivation of IBA, primarily through conjugation and subsequent metabolism. The GRETCHEN HAGEN 3 (GH3) family of enzymes catalyzes the conjugation of auxins to amino acids. biorxiv.orgpnas.org While much of the research has focused on their role in IAA inactivation, some GH3 enzymes, such as GH3.5 and GH3.6, have been shown to conjugate IBA with various amino acids in vitro. nih.gov This conjugation is a key step in IBA inactivation, as the resulting conjugates are generally inactive and may be targeted for further degradation or storage. oup.com
Furthermore, the enzyme UGT74E2, a UDP-GLYCOSYLTRANSFERASE, specifically catalyzes the conjugation of IBA to glucose. oup.comresearchgate.net Overexpression of this enzyme in Arabidopsis leads to altered plant growth and stress responses, highlighting the importance of IBA conjugation in regulating its homeostasis. researchgate.net
In addition to conjugation enzymes, enzymes involved in the β-oxidation pathway are critical for IBA metabolism. Mutants defective in enzymes like INDOLE-3-BUTYRIC ACID RESPONSE1 (IBR1), IBR3, and IBR10 exhibit resistance to IBA, indicating their role in its conversion to IAA. nih.govnih.gov These enzymes are located in the peroxisomes, further supporting the role of this organelle in IBA metabolism. nih.govnih.gov
Intracellular and Intercellular Transport Mechanisms of Indole-3-Butyric Acid
The movement of IBA within and between cells is crucial for its function in plant development. This transport is mediated by specific carrier proteins that facilitate its passage across cellular membranes.
Long-Distance Transport of Indole-3-Butyric Acid via Xylem and Phloem
The systemic distribution of hormonal signals is crucial for coordinating growth and development throughout the plant. For Indole-3-butyric acid (IBA), a potent auxin precursor, long-distance transport via the plant's vascular system—the xylem and phloem—is essential for its function in distal parts of the plant, far from its site of synthesis or application. This distribution is accomplished through two primary pathways: the xylem, which primarily transports water and minerals from the roots to the aerial parts of the plant, and the phloem, which translocates sugars and other organic molecules from source tissues (like mature leaves) to sink tissues (such as roots, fruits, and developing leaves). savemyexams.combyjus.comyoutube.com
Early evidence for the long-distance movement of IBA came from experiments where localized application of IBA resulted in developmental changes in distant organs across various species, including marigold and tomato. frontiersin.org Subsequent studies using radiolabeled IBA ([³H]IBA) provided more direct evidence by tracking its movement within the plant. frontiersin.org However, a significant challenge in these tracking experiments is distinguishing between the transport of the original IBA molecule and its derivatives, such as IBA-conjugates or Indole-3-acetic acid (IAA) formed from IBA's conversion. frontiersin.org
Transport via Xylem
The xylem facilitates the unidirectional movement of water and dissolved solutes from the roots to the shoots, driven by the force of transpiration. savemyexams.comaskfilo.com This transpiration stream serves as a conduit for various plant hormones, including auxins, cytokinins, and gibberellins (B7789140), allowing the roots to communicate with the aerial parts of the plant. nih.govashs.orgmdpi.com
Evidence suggests that IBA is transported acropetally (upwards) in the xylem. When applied to the roots, IBA can move to the shoot, where it influences processes like bud break and shoot development. ashs.org Studies on apple trees have identified cytokinin- and gibberellin-like substances in the xylem sap, and it is widely accepted that root-produced hormones are essential for shoot growth. ashs.org While direct quantification of IBA in xylem sap is complex, the physiological effects observed in shoots after root application of IBA strongly support its transport through this vascular tissue. For instance, treating the roots of apple trees with IBA was found to significantly increase new root growth, budbreak, and the dry weight of new shoots, effectively substituting the need for root chilling to achieve these responses. ashs.org
The loading of IBA into the xylem in the root stele is a critical step. While the precise transporters for IBA xylem loading remain to be fully elucidated, the process likely involves carrier-mediated transport to move the hormone from surrounding cells into the xylem vessels for its upward journey. nih.govnih.gov
Transport via Phloem
The phloem is responsible for the bidirectional translocation of photoassimilates, primarily sucrose (B13894), from source tissues to sink tissues. elifesciences.orgmrgscience.com This movement is explained by the pressure-flow hypothesis, where a high concentration of sugars at the source creates high osmotic pressure, drawing water in and generating a hydrostatic pressure that drives the sap towards the lower pressure at the sink. elifesciences.orgbiologynotesonline.com
Along with sugars, the phloem transports a diverse array of molecules, including amino acids, proteins, RNAs, and various hormones. academie-sciences.frnih.gov The presence of auxins in phloem sap has been confirmed, indicating that this pathway is also involved in their systemic distribution. mdpi.comnih.gov Phloem transport allows for the recirculation of auxins throughout the plant, including shoot-to-root transport. mdpi.com This basipetal (downward) movement is vital for processes such as root development.
The transport of IBA in the phloem is supported by experiments tracking radiolabeled molecules. frontiersin.org Loading of IBA into the phloem sieve tubes in source tissues is an active process that requires energy and specific transporters. savemyexams.comuoanbar.edu.iq Unloading at sink tissues allows IBA to exit the phloem and exert its physiological effects. biologynotesonline.comuoanbar.edu.iq Although specific transporters for IBA phloem loading and unloading have not been definitively identified, the general mechanisms are understood to involve movement across cell membranes, potentially facilitated by transporters from families known to move other auxins or similar molecules. frontiersin.orgnih.govresearchgate.net
Research Findings on IBA and Auxin Long-Distance Transport
| Plant Species | Vascular Tissue | Research Findings | Reference(s) |
| Arabidopsis thaliana | General | Radiolabeled IBA is transported long distances within the plant. The identity of the transported molecule (IBA, IBA-conjugate, or IAA) is a critical aspect of ongoing research. | frontiersin.org |
| Arabidopsis thaliana | General | Transporters like TOB1, NPF7.3, and ABCG36/37 are implicated in IBA transport at the cellular level, which is a prerequisite for long-distance transport, but specific long-distance carriers are still under investigation. | frontiersin.orgnih.gov |
| Apple (Malus domestica) | Xylem | Treatment of roots with IBA significantly increased new root growth, budbreak, and new shoot dry weight, indicating xylem transport from root to shoot. | ashs.org |
| Apple (Malus domestica) | Xylem | Xylem sap contains rooting cofactors that act synergistically with IBA, suggesting the transport of multiple growth-regulating compounds. | cornell.edu |
| Various (e.g., Tomato, Pea) | Phloem | Studies on ABA-deficient mutants show that root growth is controlled by ABA synthesized in the leaves and transported via the phloem, providing a model for shoot-to-root hormone signaling. | mdpi.com |
| Cucumber (Cucumis sativus) | Xylem | Root xylem sap contains inhibitory factors (like trans-zeatin (B1683218) riboside) that negatively regulate adventitious root formation, demonstrating the transport of root-derived hormones that interact with auxin signaling. | oup.com |
Molecular and Cellular Mechanisms of Indolbutyricacid Action
Indole-3-Butyric Acid Perception and Receptor Systems
The perception of auxin signals is a critical first step in initiating a downstream cellular response. This process primarily involves a sophisticated co-receptor system that recognizes and binds auxin molecules.
The core of the canonical auxin perception machinery consists of the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of F-box proteins and the Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors, which together form a co-receptor complex for auxin. researchgate.netnih.gov Research indicates that due to its longer side chain, IBA is unable to directly stimulate the formation of this auxin co-receptor complex. frontiersin.orgnih.gov The physiological effects observed following IBA application are therefore largely considered to be the result of its conversion to IAA. frontiersin.orgnih.gov The resulting IAA then binds to the TIR1/AFB proteins, which are subunits of the SKP1-CULLIN1-F-BOX (SCF) E3 ubiquitin ligase complex. oup.compnas.orgbiorxiv.orgacs.org This binding event acts as a "molecular glue," promoting the interaction between the TIR1/AFB protein and an Aux/IAA repressor protein. researchgate.net
Aux/IAA proteins are key negative regulators of auxin signaling. frontiersin.org In the absence of sufficient auxin levels, Aux/IAA proteins heterodimerize with AUXIN RESPONSE FACTOR (ARF) transcription factors, thereby repressing their activity and preventing the transcription of auxin-responsive genes. wikipedia.orgroyalsocietypublishing.orgfrontiersin.org
When IBA is converted to IAA, the resulting IAA facilitates the formation of the TIR1/AFB-Aux/IAA co-receptor complex. frontiersin.orgresearchgate.netmdpi.com This interaction targets the Aux/IAA protein for ubiquitination by the SCFTIR1/AFB complex. pnas.orgoup.com The polyubiquitinated Aux/IAA protein is then rapidly degraded by the 26S proteasome. pnas.orgbiorxiv.org This degradation relieves the repression on the ARF transcription factors, allowing them to regulate the expression of downstream genes. mdpi.com
Table 1: Key Protein Families in IBA/IAA Signaling
| Protein Family | Function | Role in IBA Signaling |
| TIR1/AFB | F-box proteins that act as auxin receptors. pnas.orgbiorxiv.orgnih.gov | Indirectly perceive IBA after its conversion to IAA, initiating the signaling cascade. frontiersin.orgnih.gov |
| Aux/IAA | Transcriptional repressors of auxin-responsive genes. biorxiv.orgresearchgate.net | Degraded upon IAA (derived from IBA) binding to the TIR1/AFB-Aux/IAA complex, releasing ARF repression. researchgate.netmdpi.com |
| ARF | Transcription factors that regulate the expression of auxin-responsive genes. nih.govresearchgate.net | Activated upon the degradation of Aux/IAA proteins, leading to changes in gene expression. frontiersin.orgmdpi.com |
The F-box proteins, specifically the TIR1/AFB family, are integral to the perception of the IAA signal derived from IBA. acs.orgoup.com These proteins function as the substrate recognition component of the SCF E3 ubiquitin ligase complex. pnas.orgbiorxiv.orgacs.org The ubiquitin-proteasome system is the cellular machinery responsible for the targeted degradation of proteins. pnas.orgbiorxiv.org
In the context of IBA-derived IAA signaling, the SCFTIR1/AFB complex, upon binding both IAA and an Aux/IAA protein, attaches a chain of ubiquitin molecules to the Aux/IAA protein. pnas.orgoup.com This polyubiquitination serves as a tag, marking the Aux/IAA for destruction by the 26S proteasome. pnas.orgbiorxiv.org This targeted degradation is a crucial step that effectively "turns on" the auxin signal by removing the repressor proteins. mdpi.com
Indole-3-Butyric Acid's Influence on Gene Expression and Proteomics
IBA exerts a significant influence on the transcriptome and proteome of plant cells, orchestrating changes that underpin its developmental effects, most notably in root formation.
Transcriptomic Profiling of Indole-3-Butyric Acid-Responsive Genes
Transcriptome analysis has been a powerful tool in identifying genes that are differentially expressed in response to IBA treatment. These studies have consistently shown that IBA elicits widespread transcriptional changes. mdpi.com
In a study on Camellia sinensis cuttings, 1,091 differentially expressed unigenes were identified after IBA treatment, with 656 being up-regulated and 435 down-regulated. plos.org Functional annotation of these genes revealed their involvement in crucial pathways such as plant hormone signal transduction, secondary metabolism, and cell wall organization. plos.org Notably, genes related to auxin homeostasis, like those encoding for indole-3-acetic acid-amido synthetases (GH3), were significantly induced, suggesting a feedback mechanism to control free auxin levels. plos.org
Similarly, in sugarcane, transcriptome analysis of IBA-treated buds revealed thousands of differentially expressed genes (DEGs). mdpi.comnih.gov The number of DEGs fluctuated over time, indicating a dynamic transcriptional response to IBA under stress conditions. mdpi.com These DEGs were associated with metabolic pathways like glycolysis, the tricarboxylic acid cycle, and glutathione (B108866) metabolism. mdpi.com In citrus, IBA treatment led to the identification of 3,325 upregulated and 2,926 downregulated genes in apical buds. nih.gov
Key gene families and pathways consistently implicated in IBA response across different plant species include:
Auxin-responsive genes: Including Aux/IAA repressors and GH3 enzymes that conjugate auxin to amino acids. oup.complos.org
Cell wall modifying genes: Such as expansins, which are crucial for cell wall loosening and elongation. plos.org
Transcription factors: Including those from the WRKY, NAC, MYB, and TCP families, which are thought to play a pivotal role in adventitious root formation. nih.gov
Hormone signaling pathways: Genes involved in cytokinin, brassinosteroid, abscisic acid, ethylene (B1197577), and gibberellin pathways are also affected by IBA. plos.orgnih.gov
The table below summarizes findings from a transcriptomic study on tea cuttings treated with IBA.
| Gene Category | Number of Differentially Expressed Genes | Regulation | Potential Function |
| Plant Hormone Signal Transduction | Multiple | Up and Down-regulated | Crosstalk and regulation of hormonal balance |
| Cell Wall Organization | 40 | Primarily Up-regulated | Cell loosening and growth |
| Glutathione Metabolism | Multiple | Up-regulated | Stress response and detoxification |
| Auxin Homeostasis (e.g., GH3) | Multiple | Up-regulated | Regulation of free auxin levels |
This table is based on data from a study on Camellia sinensis. plos.org
Proteomic Analysis of Indole-3-Butyric Acid-Induced Protein Changes
Proteomic studies complement transcriptomic data by revealing the changes in protein abundance in response to IBA. In a study on Cariniana legalis, a difficult-to-root tree species, proteomic analysis showed that IBA treatment affected the abundance of proteins related to carbohydrate and amino acid metabolism, which was associated with successful rooting. researchgate.net Specifically, there was an up-accumulation of proteins involved in these metabolic processes in IBA-treated shoots that went on to form roots. researchgate.net Conversely, proteins involved in secondary metabolic processes were down-accumulated in the IBA-treated shoots compared to controls. researchgate.net
In another study focusing on pattern-triggered immunity (PTI) and effector-triggered immunity (ETI) in tomato, a short-chain dehydrogenase/reductase, which functions in converting IBA to IAA, was found to increase during PTI. frontiersin.org This suggests a role for IBA-to-IAA conversion in plant defense responses. frontiersin.org
The following table provides examples of protein changes observed in response to IBA.
| Protein Category | Change in Abundance | Associated Process |
| Carbohydrate Metabolism | Up-accumulated | Energy provision for growth |
| Amino Acid Metabolism | Up-accumulated | Building blocks for new proteins |
| Secondary Metabolism | Down-accumulated | Reallocation of resources |
| Short-chain dehydrogenase/reductase | Increased | IBA to IAA conversion |
This table is based on data from studies on Cariniana legalis and tomato. researchgate.netfrontiersin.org
Epigenetic Modifications in Response to Indole-3-Butyric Acid
Emerging evidence suggests that IBA can also influence epigenetic modifications, such as DNA methylation. In a study on phytoplasma-infected periwinkle, IBA treatment was shown to induce remission of symptoms and even eliminate the pathogen. oup.com This recovery was associated with changes in the host plant's genome methylation levels. oup.com Specifically, a lower level of host genome methylation in infected plants was significantly elevated after IBA treatment, coinciding with the elimination of the phytoplasma. oup.com This suggests that hormone-dependent recovery involves epigenetic changes. oup.com While research in this area is still developing, it points to a more complex regulatory role for IBA that extends beyond direct gene and protein regulation to the level of chromatin modification. oup.commdpi.com
Indole-3-Butyric Acid Effects on Cellular Processes
IBA's influence at the molecular level translates into profound effects on fundamental cellular processes, primarily cell division and cell cycle regulation, which are central to its role in promoting growth and development.
Cell Division and Cell Cycle Regulation by Indole-3-Butyric Acid
Studies have shown that IBA treatment can lead to an increase in cell division. nih.gov For example, in carrot taproots, IBA application stimulated cell division and elongation. nih.gov In the context of adventitious root formation, IBA induces the formation of meristematic-type cells from callus, a process that inherently involves cell division. researchgate.net
The regulation of the cell cycle is a complex process involving cyclins and cyclin-dependent kinases (CDKs). frontiersin.org Auxin plays a crucial role in activating the cell cycle, particularly during the initiation of lateral roots. publish.csiro.au Overexpression of certain cyclin genes can accelerate the cell cycle and enhance root growth in response to IBA. publish.csiro.au A study on Arabidopsis overexpressing a tomato cyclin gene (SlCycA3) showed that these transgenic plants produced more lateral roots than wild-type plants when treated with IBA. publish.csiro.au Furthermore, IBA treatment significantly increased the number of cells in the G2-phase of the cell cycle in the transgenic plants, suggesting that IBA influences the progression of cells through the cell cycle. publish.csiro.au
In citrus apical buds, transcriptomic analysis revealed that genes related to the cell cycle process were significantly downregulated by IBA treatment, which correlated with the inhibition of bud germination. nih.gov This indicates that IBA's effect on the cell cycle can be context-dependent, either promoting or inhibiting cell division depending on the plant species, tissue type, and developmental stage.
The table below illustrates the observed effects of IBA on cell cycle phases in different contexts.
| Plant System | IBA Effect on Cell Cycle | Observed Outcome |
| Arabidopsis (transgenic) | Increased cells in G2-phase | Promotion of lateral root formation |
| Citrus apical buds | Downregulation of cell cycle genes | Inhibition of bud germination |
This table is based on data from studies on Arabidopsis and citrus. nih.govpublish.csiro.au
Cell Elongation and Expansion Mechanisms Influenced by IndolButyricAcid
Indole-3-butyric acid (IBA) primarily exerts its influence on cell elongation and expansion by serving as a precursor to the main active auxin, indole-3-acetic acid (IAA). nih.govoup.comfrontiersin.org The conversion of IBA to IAA occurs through a process of peroxisomal β-oxidation. nih.govoup.comfrontiersin.org This metabolic conversion is critical, as IBA itself is unable to bind effectively to the TIR1/AFB-Aux/IAA co-receptor complex that initiates downstream auxin-responsive gene expression. frontiersin.org Therefore, the physiological effects attributed to IBA are largely the result of the IAA derived from it. frontiersin.org
Research in the model plant Arabidopsis thaliana has provided direct evidence that seedlings convert endogenous IBA to IAA, and this conversion is a major driver for cell expansion in specific tissues. nih.govoup.com Mutants deficient in the enzymes required for IBA β-oxidation exhibit classic low-auxin phenotypes, such as shorter root hairs and smaller cotyledons. nih.govoup.comnih.gov These defects can often be rescued by the application of exogenous auxin, confirming that the phenotypes are due to a lack of sufficient IAA derived from IBA. nih.govoup.com This indicates that IBA-derived IAA is not redundant but plays a specific and significant role in developmental processes requiring cell expansion. nih.govoup.com
Key processes influenced by IBA-mediated cell expansion include:
Root Hair Elongation: Root hairs are tubular outgrowths from epidermal cells that are crucial for nutrient and water uptake. nih.gov The elongation of these structures is highly dependent on auxin. nih.gov Studies on mutants with defective IBA-to-IAA conversion machinery (such as ibr1, ibr3, and ibr10) show significantly impaired root hair elongation. nih.gov Conversely, mutants with elevated IBA levels, like the abcg36 transporter mutant, display longer root hairs, a phenotype that is suppressed when IBA conversion is blocked. oup.com This demonstrates that IBA acts as a critical source of IAA for promoting root hair expansion. nih.govnih.govoup.com
Cotyledon Expansion: The size of cotyledons, or embryonic leaves, is determined by cell expansion. nih.gov IBA-derived auxin is a key factor in this process. nih.govnih.gov Mutants unable to convert IBA to IAA have smaller cotyledons, while mutants that accumulate IBA show enlarged cotyledons. nih.govoup.com This suggests that IBA metabolism provides a significant portion of the auxin required for proper cotyledon cell expansion during early seedling development. nih.govnih.gov
Hypocotyl Elongation: IBA also contributes to the elongation of the hypocotyl, the stem of a germinating seedling. nih.govoup.com This is particularly evident under certain environmental conditions, such as high temperatures, where mutants in IBA conversion show reduced hypocotyl elongation compared to wild-type plants. nih.govoup.com
Table 1: Research Findings on IBA-to-IAA Conversion and Cell Expansion
| Organism/System | Key Finding | Implication for Cell Expansion | Reference(s) |
|---|---|---|---|
| Arabidopsis thaliana seedlings | Mutants defective in IBA β-oxidation enzymes (e.g., ibr1, ibr3, ibr10) have shorter root hairs and smaller cotyledons. | IBA conversion to IAA is essential for normal cell expansion in root hairs and cotyledons. | nih.govoup.com |
| Arabidopsis thalianaabcg36 mutant | This mutant, which has impaired IBA efflux, displays enlarged cotyledons and longer root hairs. | Accumulation of endogenous IBA leads to increased IAA levels via conversion, promoting cell expansion. | oup.com |
| Arabidopsis thalianaibr1 ibr3 ibr10 triple mutant | The short-root-hair phenotype of this mutant can be rescued by the application of exogenous auxin. | The cell expansion defect is due to a deficiency in auxin (IAA) that is normally derived from IBA. | nih.govoup.com |
This compound's Role in Cell Differentiation and Patterning
Indole-3-butyric acid is a significant regulator of cell differentiation and the establishment of tissue patterns in plants. ontosight.aiwustl.edumdpi.com Its role extends beyond simple growth promotion to influencing the development of complex structures, primarily through its conversion to indole-3-acetic acid (IAA), which then modulates gene expression pathways. frontiersin.orgwustl.edu
A primary role for IBA is in the formation and development of roots. researchgate.net It is involved in nearly every aspect of root system architecture:
Adventitious Rooting: IBA is widely recognized for its ability to induce adventitious roots (AR), which are roots that form from non-root tissues like stems or leaves. plos.orgsciopen.com Transcriptome analyses show that IBA treatment triggers significant changes in gene expression, affecting plant hormone signal transduction, cell wall organization, and metabolic pathways that are crucial for the initiation of new root primordia. plos.orgfrontiersin.org
Lateral Root Development: The formation of lateral roots, which branch off the primary root, is also heavily influenced by IBA. nih.govbiorxiv.org IBA-to-IAA conversion in the root cap and in the lateral root primordia themselves provides a localized auxin source that helps define the sites of lateral root initiation and supports their subsequent development. nih.govbiorxiv.org
Root Apical Meristem: The root apical meristem is a region of undifferentiated cells at the root tip responsible for indeterminate growth. nih.gov IBA-derived auxin contributes to the maintenance of the meristem's size and activity. nih.gov Mutants with impaired IBA conversion have a reduced meristem size, indicating that IBA is a major input to the auxin pool in this critical region. nih.gov
IBA also plays a crucial role in the differentiation of vascular tissues—the xylem and phloem that transport water and nutrients. researchgate.netnih.gov Auxin is known to promote the differentiation of these tissues. researchgate.netnih.gov Studies have shown that IBA application can increase the number and area of xylem vessels. nih.gov In grapevines, for instance, IBA treatment was correlated with the promotion of rachis vascular tissues, leading to larger berries. researchgate.net
The mechanism behind IBA's influence on differentiation involves the complex regulation of gene expression. Upon conversion to IAA, it triggers signaling cascades that alter the expression of numerous genes. Transcriptome studies in various plants like tea (Camellia sinensis), sugarcane (Saccharum officinarum), and walnut (Juglans L.) have identified large sets of differentially expressed genes in response to IBA. plos.orgsciopen.comfrontiersin.org These include:
Auxin-responsive genes: Genes like AUX/IAA and those from the GH3 and SAUR families are rapidly induced. plos.orgsciopen.comnih.gov
Transcription factors: Key transcription factors, such as members of the WOX gene family (JrWOX5/11), are regulated by IBA and are pivotal in initiating adventitious root formation. sciopen.com
Hormonal crosstalk: IBA influences the pathways of other hormones like cytokinin, gibberellic acid, and ethylene. plos.orgfrontiersin.org The ratio of auxin to cytokinin, for example, is a critical determinant of organ differentiation. plos.org
Table 2: Differentially Expressed Gene Families in Response to IBA Treatment
| Gene/Protein Family | Function in Differentiation & Patterning | Observed Response to IBA | Reference(s) |
|---|---|---|---|
| AUX/IAA | Co-repressors of auxin-responsive genes. Their degradation initiates auxin signaling. | Upregulation of multiple IAA genes (IAA1, IAA3, IAA5, etc.) observed in walnut cuttings. | sciopen.com |
| GH3 (Gretchen Hagen 3) | Enzymes that conjugate amino acids to IAA, regulating auxin homeostasis. | Expression strongly induced in tea cuttings, suggesting a feedback mechanism to control free auxin levels. | plos.org |
| WOX (WUSCHEL-related homeobox) | Transcription factors that play a central role in stem cell maintenance and organ formation. | Overexpression of JrWOX5/11 in poplar enhanced adventitious root growth. | sciopen.com |
| PIN-FORMED (PIN) | Auxin efflux carriers that establish auxin gradients critical for patterning. | Upregulated in rejuvenated walnut cuttings, facilitating directional auxin transport. | sciopen.com |
Physiological Roles of Indolbutyricacid in Plant Growth and Development
Indole-3-Butyric Acid in Root System Architecture Development.cas.cznih.govoup.com
IBA-derived auxin is crucial for several aspects of root development, including the regulation of the root apical meristem size, elongation of root hairs, development of lateral roots, and the formation of adventitious roots. nih.gov The conversion of IBA to the active auxin, indole-3-acetic acid (IAA), is a key mechanism through which IBA exerts its influence on the root system. researchgate.netnih.gov
Adventitious Root Formation Mechanisms Mediated by Indole-3-Butyric Acid.cas.cznih.govoup.com
IBA is widely used in horticulture to stimulate adventitious root formation in cuttings. nih.govfrontiersin.org Its effectiveness is often attributed to its higher stability compared to IAA. oup.comashs.org The primary mechanism by which IBA promotes adventitious rooting is through its conversion to IAA. researchgate.netnih.gov This conversion process, which occurs via β-oxidation in peroxisomes, provides a sustained release of active auxin, which is critical for root initiation. researchgate.netashs.org In Arabidopsis, the promotion of adventitious rooting by IBA necessitates its conversion to IAA. nih.gov Studies on elm cultivars have also shown a correlation between higher rates of IBA to IAA conversion and increased success in adventitious rooting. nih.gov
However, there is also evidence suggesting that IBA may have direct activity in promoting adventitious roots, independent of its conversion to IAA. oup.com In some species, like Malus, IBA was found to induce more roots than IAA, even with very low levels of conversion, suggesting that IBA itself might be active or could modulate the activity of IAA. oup.com The timing of auxin application is also a critical factor, influencing whether callus or roots will form. oup.com
Table 1: Research Findings on IBA-Mediated Adventitious Root Formation
| Plant Species | Key Finding | Citation |
|---|---|---|
| Arabidopsis thaliana | IBA is a significant factor in inducing adventitious roots, and its conversion to IAA is required for this process. | nih.govoup.com |
| Malus domestica (Apple) | IBA stimulates root primordia formation and increases the number of adventitious roots. | frontiersin.org |
| Vigna radiata (Mung Bean) | Adventitious roots were induced by IBA application but not by IAA application. | oup.com |
| Prunus 'GiSelA 5' (Cherry Rootstock) | IBA treatment resulted in a higher percentage of quality cuttings with an acrobasal root system. | ashs.org |
| Acer saccharum (Sugar Maple) & Quercus rubra (Red Oak) | IBA sprays increased the number of lateral roots regenerated from fall-dug trees. | isa-arbor.com |
Primary Root Elongation and Lateral Root Development Under Indole-3-Butyric Acid Influence
IBA and its conversion to IAA play a significant role in both primary root elongation and the development of lateral roots. researchgate.net While high concentrations of auxins can inhibit primary root elongation, lower concentrations can be stimulatory. researchgate.net For instance, the synthetic IBA analog, 4,4,4-trifluoro-3-(indole-3-)butyric acid (TFIBA), has been shown to promote primary root elongation in lettuce seedlings. nih.gov
The development of lateral roots is particularly sensitive to IBA-derived auxin. nih.govnih.gov Mutants that are defective in IBA conversion enzymes exhibit a significant reduction in the production of lateral roots. nih.gov In rice, IBA has been shown to be more effective than IAA at inducing lateral roots, and a lateral rootless mutant could be rescued by IBA but not IAA treatment. oup.com Furthermore, the transporter protein TOB1, which sequesters IBA into the vacuole, has been identified as a negative regulator of lateral root formation. frontiersin.orgnih.gov Loss-of-function mutants for TOB1 show an increased number of lateral roots, suggesting that limiting the availability of IBA for conversion to IAA is a mechanism to control root architecture. frontiersin.orgnih.govnih.gov
Table 2: Effects of IBA on Primary and Lateral Root Development
| Process | Organism/System | Observation | Citation |
|---|---|---|---|
| Primary Root Elongation | Lactuca sativa (Lettuce) | TFIBA, an IBA analog, promoted primary root elongation. | nih.gov |
| Lateral Root Development | Arabidopsis thaliana | Mutants defective in IBA conversion have decreased lateral root production. | nih.gov |
| Lateral Root Development | Oryza sativa (Rice) | IBA was more effective than IAA in inducing lateral roots. | oup.com |
| Lateral Root Development | Arabidopsis thaliana | The tob1 mutant, with impaired IBA transport to the vacuole, displays increased lateral roots. | frontiersin.orgnih.gov |
Root Hair Development and Indole-3-Butyric Acid Signaling
IBA-derived auxin is also implicated in the elongation of root hairs. nih.govresearchgate.net Evidence for this comes from studies on Arabidopsis mutants. Mutants with defects in transporters that efflux IBA out of the root exhibit longer root hairs, which is thought to be due to increased intracellular IBA leading to higher levels of IBA-derived IAA. nih.gov Suppressing the conversion of IBA to IAA in these mutants reverses the long root hair phenotype. nih.gov
Furthermore, mutants with impaired IBA-to-IAA conversion have shorter root hairs, a phenotype that can be rescued by applying exogenous auxin. nih.govnih.gov This indicates that the auxin produced from IBA conversion is a significant contributor to the normal elongation of root hairs. nih.gov In citrus, IBA application increased auxin accumulation in the root hair tissues and upregulated the expression of genes involved in auxin synthesis and transport. mdpi.com There is also evidence suggesting that mycorrhizal fungi can modulate root hair growth through auxin signaling, potentially involving IBA. pakbs.org
Indole-3-Butyric Acid in Shoot Development and Apical Dominance
IBA also plays a role in regulating shoot architecture, including stem elongation, branching patterns, and the control of axillary bud outgrowth, a phenomenon known as apical dominance. oup.com
Stem Elongation and Branching Patterns Modulated by Indole-3-Butyric Acid.nih.gov
Studies have shown that IBA can promote stem elongation in intact plants. nih.govresearchgate.net In pea seedlings, apically applied IBA stimulated the elongation of the internodes below the application site, indicating its transport down the stem. researchgate.net The effect of IBA on stem elongation appeared to be slower but more sustained than that of IAA. researchgate.net In carrot plants, IBA treatment led to increased plant and shoot length. nih.gov
Indole-3-Butyric Acid's Role in Axillary Bud Outgrowth Regulation
Apical dominance is the process where the main, central stem of a plant grows more strongly than the lateral stems, a process largely controlled by auxin produced in the shoot apex. cas.czmdpi.com IBA is involved in this regulatory process. doubtnut.com In Alstroemeria, applying IBA in lanolin paste to decapitated shoots and rhizomes restored apical dominance, inhibiting the outgrowth of axillary buds. cas.cz Conversely, the application of auxin transport inhibitors promoted the outgrowth of these buds. cas.cz
In cherry rootstocks, exogenous IBA was found to inhibit the outgrowth of lateral buds, with transgenic lines showing different sensitivities. mdpi.com This inhibitory effect could be partially suppressed by the addition of auxin inhibitors, leading to increased branching. mdpi.com These findings highlight the role of IBA in the complex signaling network that governs whether an axillary bud remains dormant or grows out to form a branch. nih.gov
Indole-3-Butyric Acid in Vascular Tissue Differentiation and Development
The development of vascular tissues, namely the xylem and phloem, is a fundamental process for the transport of water, nutrients, and signaling molecules throughout the plant. Auxins are known to be key regulators of this process. nih.gov
Indole-3-butyric acid has been shown to influence the development of vascular tissues, particularly the xylem. Research on carrot taproots demonstrated that the application of IBA can lead to an increase in both the number and area of xylem vessels. nih.gov While auxins, in general, are known to direct the differentiation of procambial cells into both xylem and phloem, specific studies highlight the pronounced effect of certain auxins on xylogenesis (xylem formation). tandfonline.comresearchgate.net For instance, in walnut microcuttings, the related auxin indole-3-acetic acid (IAA) was found to enhance the formation of secondary xylem from vascular cambial cells. tandfonline.com In a study on cactus micrografting, IBA application resulted in improved vascular differentiation, which is a critical process for the successful union of the graft. ajol.inforesearchgate.net This suggests that IBA plays a role in promoting the formation of vascular connections. ajol.inforesearchgate.net
Table 1: Effect of Indole-3-Butyric Acid (IBA) on Carrot Taproot Vascular Tissue
| Treatment | Number of Xylem Vessels | Area of Xylem Vessels |
| Control | Baseline | Baseline |
| 100 µM IBA | Increased | Increased |
| 150 µM IBA | Increased | Increased |
This table is based on findings that 100 or 150 µM IBA treatment increased the number and area of xylem vessels in carrot taproots. nih.gov
Callus, a mass of undifferentiated plant cells, is often a precursor to the regeneration of tissues and organs in plant tissue culture. wikipedia.org Indole-3-butyric acid is widely recognized for its ability to stimulate callus formation. plantcelltechnology.com Studies on Prunus rootstocks have shown that treatment with IBA can significantly accelerate callus formation. mdpi.com In the context of micropropagation, IBA is often used in culture media, sometimes in conjunction with other hormones like cytokinins, to induce the formation of callus from explants. wikipedia.org This callus can then be guided to differentiate into various plant organs, including roots. wikipedia.orgoup.com
The regenerative potential from callus is also influenced by IBA. In Withania somnifera, for example, shoot regeneration was successfully achieved from callus on a medium containing a combination of 6-benzylamino purine (B94841) (BAP) and IBA. nih.gov Similarly, in a study on Camellia chekiangoleosa, the regeneration rate of shoots from callus was higher in the presence of IBA compared to another auxin, naphthaleneacetic acid (NAA). internationalcamellia.org Research on dwarf pomegranate has also highlighted the role of IBA in the rooting of regenerated shoots, a crucial step in the production of whole plantlets from callus cultures. agr.hr
Table 2: Influence of Indole-3-Butyric Acid (IBA) on Callus and Shoot Regeneration in Different Plant Species
| Plant Species | Explant/Culture Type | Role of IBA | Outcome |
| Prunus rootstocks | Microcuttings | Callus induction | Anticipated and increased callus formation mdpi.com |
| Withania somnifera | Callus | Shoot regeneration (with BAP) | Successful shoot bud regeneration nih.gov |
| Camellia chekiangoleosa | Callus | Shoot regeneration (with 6-BA) | Higher regeneration rate compared to NAA internationalcamellia.org |
| Punica granatum 'Nana' (Dwarf Pomegranate) | Shoots from callus | Rooting | 100% rooting percentage agr.hr |
Indole-3-Butyric Acid in Reproductive Development
Indole-3-butyric acid is involved in various stages of a plant's reproductive cycle, from the development of flowers to the formation of fruit. researchgate.nettandfonline.com
The formation of flowers and their constituent organs is a complex process regulated by a network of hormonal signals. tandfonline.com IBA has been identified as a contributor to the growth and development of flowers. researchgate.net Research on cucumber (Cucumis sativus) has provided specific insights into how IBA can influence floral organogenesis. In these studies, the application of IBA affected the ratio of male to female flowers. researchgate.net Specifically, in the 'Caipira' monoecious cultivar, IBA concentrations around 100 µmol increased the number of male flowers. researchgate.net Conversely, in the 'Wisconsin MR28' gynoecious cultivar, the same concentration of IBA led to a reduction in male flowers but an increase in the number of female flowers. researchgate.net This demonstrates that IBA can play a differential role in determining flower sex expression depending on the plant's genetic background. researchgate.net
The successful development and germination of pollen are critical for sexual reproduction in plants. Studies have shown that IBA can influence these processes. In cucumber, the effect of IBA on pollen production was found to be cultivar-dependent. researchgate.net For the 'Wisconsin MR28' cultivar, there was a positive linear response in the number of pollen grains per flower with increasing IBA concentration. researchgate.net In contrast, for the 'Caipira' cultivar, all concentrations of IBA tested resulted in a reduction in pollen production. researchgate.net However, for both cultivars, the viability of the pollen, as measured by in vitro germination, increased linearly with a rise in IBA concentration. researchgate.net This indicates that while IBA's effect on the quantity of pollen can vary, it can enhance the quality or germination potential of the pollen produced. researchgate.net
Table 3: Effect of Indole-3-Butyric Acid (IBA) on Pollen Characteristics in Cucumis sativus
| Cultivar | Effect of Increasing IBA on Pollen Production | Effect of Increasing IBA on Pollen Viability (Germination) |
| Wisconsin MR28 (gynoecious) | Positive linear increase researchgate.net | Linear increase researchgate.net |
| Caipira (monoecious) | Reduction researchgate.net | Linear increase researchgate.net |
Indole-3-Butyric Acid in Stress Responses and Adaptations
Plants, being stationary organisms, are constantly subjected to a variety of environmental stresses, both abiotic (non-living) and biotic (living). IBA plays a pivotal role in orchestrating the plant's defense and adaptation mechanisms against these adversities.
Indole-3-Butyric Acid's Involvement in Abiotic Stress Tolerance (e.g., drought, salinity, heavy metals)
Abiotic stresses such as drought, high salinity, and the presence of heavy metals in the soil pose significant threats to plant survival and productivity. bakerandbaker.co.in IBA has demonstrated considerable potential in mitigating the detrimental effects of these stressors.
Drought Stress: Water scarcity is a major limiting factor for crop growth. cabidigitallibrary.org IBA has been shown to enhance drought tolerance in various plant species. In sugarcane, for instance, treatment with IBA led to higher growth rates and biomass accumulation. academicjournals.org Even under moderate drought stress, sugarcane plants treated with Stimulate®, a product containing IBA, maintained higher rates of photosynthesis, transpiration, and stomatal conductance compared to untreated plants. academicjournals.org Similarly, in mung bean seedlings, IBA treatment helped overcome root development inhibition caused by drought conditions. nih.gov Research on tall fescue has also indicated that exogenous application of IBA can increase root biomass and drought tolerance. ashs.org The mechanism behind this enhanced tolerance is linked to the regulation of auxin homeostasis and the maintenance of photosynthetic capacity. nih.gov
Heavy Metal Stress: Heavy metals like cadmium (Cd) are toxic to plants and can severely hamper their growth and development. researchgate.net IBA has been shown to ameliorate the toxic effects of heavy metals. In maize plants exposed to cadmium, the application of IBA decreased the concentration of hydrogen peroxide (H₂O₂) and the activity of antioxidant enzymes, which are typically elevated under stress. researchgate.netmdpi.com It also improved the uptake of essential nutrients. mdpi.com In mung bean seedlings, IBA counteracted the inhibition of adventitious rooting caused by cadmium stress by regulating the antioxidative defense systems. nih.gov Similarly, in Freesia refracta, the combined application of silicon nanoparticles and IBA was effective in mitigating chromium-induced oxidative stress. frontiersin.org
Interactive Data Table: Effect of IBA on Plant Growth under Abiotic Stress
| Plant Species | Abiotic Stress | IBA Effect | Research Finding |
| Sugarcane (Saccharum spp.) | Drought | Increased growth rate and biomass | IBA application led to a 27% higher relative growth rate compared to control. academicjournals.org |
| Mung Bean (Vigna radiata) | Drought | Overcame root development inhibition | IBA treatment helped seedlings recover from drought-induced growth inhibition. nih.gov |
| Rice (Oryza sativa) | Salinity | Increased root length and surface area | IBAK application under salt stress increased root length by 78.97% and surface area by 65.99%. frontiersin.org |
| Salvia fruticosa | Salinity | Mitigated negative effects on growth | IBA application at 2 g/L significantly reduced the adverse impacts of salinity. peerj.comnih.gov |
| Maize (Zea mays) | Cadmium | Decreased H₂O₂ and antioxidant enzyme activity | IBA application reduced H₂O₂ concentration by 34.3% in Cd-stressed plants. mdpi.com |
| Mung Bean (Vigna radiata) | Cadmium | Counteracted inhibition of adventitious rooting | IBA helped to reverse the negative effects of cadmium on root formation. nih.gov |
| Freesia refracta | Chromium | Mitigated oxidative stress | Combined IBA and Si-NP application improved various growth parameters under Cr stress. frontiersin.org |
Indole-3-Butyric Acid in Biotic Stress Responses and Plant Defense Mechanisms
Biotic stressors, such as pests and pathogens, constantly challenge plant survival. researchgate.net IBA is involved in bolstering plant defenses against these threats. While direct evidence of IBA's role in biotic stress is less abundant compared to its role in abiotic stress, some studies suggest its involvement in enhancing plant resistance.
Research indicates that indole (B1671886) compounds can boost plant resistance to various biotic stresses by influencing signaling pathways, such as those involving salicylic (B10762653) acid (SA) and jasmonic acid (JA), and by increasing the activity of defense-related enzymes. frontiersin.org For example, in chrysanthemum cuttings, IBA application not only induced rooting but also reduced susceptibility to thrips and leaf miners by 37%, suggesting a role in integrated pest management. researchgate.net This protective effect is thought to be linked to the reinforcement of cell walls through processes like lignin (B12514952) formation, which creates a physical barrier against herbivores and pathogens. researchgate.net Furthermore, the upregulation of certain genes under IBA treatment can enhance the production of compounds that play a role in defending against pathogens and herbivores. mdpi.com Some studies also suggest that IBA treatment may confer resistance to certain plant diseases by enhancing the plant's natural defense mechanisms. bakerandbaker.co.in In guava plants, for instance, treatment with IBA increased the activity of defense enzymes like peroxidase, polyphenol oxidase, and phenylalanine ammonia-lyase, which are involved in the plant's defense against root-knot nematodes. nih.gov
Role of Indole-3-Butyric Acid in Plant Acclimatization and Environmental Plasticity
Acclimatization is the process by which a plant adjusts to a new environment, a critical phase for in-vitro propagated plants moving to ex-vitro conditions. actahort.org Environmental plasticity, or phenotypic plasticity, is the ability of a plant to alter its characteristics in response to environmental changes. wikipedia.orgncert.nic.in IBA plays a significant role in both these processes.
The success of acclimatization is often linked to the development of a robust root system, which is crucial for water and nutrient uptake. actahort.org IBA is widely used to promote root formation during the in-vitro rooting phase, which in turn enhances the survival and quality of plants during acclimatization. nih.gov For example, in the acclimatization of the ant plant (Myrmecodia pendans), the addition of IBA to the rooting medium improved the number of roots, contributing to successful establishment. actahort.org Similarly, for teak (Tectona grandis) plantlets, IBA was found to be essential for root induction and growth, leading to a high survival rate during acclimatization. ajol.info
Phenotypic plasticity allows plants to adapt to a wide range of environmental conditions. umt.eduglobalplantcouncil.org IBA, as a key regulator of root architecture, contributes to this plasticity. mdpi.com By modulating root growth and development, IBA enables plants to more effectively explore the soil for water and nutrients, a critical adaptation to changing environmental conditions. mdpi.com The ability of IBA to influence root system architecture provides plants with the flexibility to respond to stresses like drought and nutrient deprivation, thereby enhancing their environmental plasticity. oup.com
Advanced Analytical Techniques for Indolbutyricacid Quantification and Characterization
Sample Preparation and Extraction Methodologies for Indole-3-Butyric Acid Analysis in Plant Tissues
The initial and one of the most critical stages in the analysis of Indole-3-Butyric Acid from plant tissues is the sample preparation and extraction. The primary goal is to efficiently isolate IBA from the complex plant matrix while minimizing degradation and removing interfering substances.
The choice of solvent and the optimization of extraction conditions are paramount for the quantitative recovery of IBA. The polarity of the solvent, the pH of the extraction medium, temperature, and extraction time are key parameters that need to be carefully controlled.
Research has shown that the extraction efficiency of IBA is highly dependent on the pH of the aqueous phase. For instance, in studies involving the extraction of IBA from pea plants, it was observed that the percentage of IBA extraction is strongly influenced by the pH of the sample solution. Quantitative extraction was achieved at pH values lower than the pKa of IBA, which is approximately 4.7. Temperature and ionic strength of the aqueous phase were found to have no significant effect on the extraction efficiency.
Various organic solvents have been employed for the extraction of auxins from plant materials. Methanol is a commonly used solvent due to its ability to penetrate plant tissues and solubilize a wide range of compounds. Often, a mixture of solvents is used to enhance extraction efficiency. For example, an ethanolic extraction followed by partitioning with hexane has been used to remove non-polar compounds from the sample matrix. The optimization of these solvent systems is crucial for maximizing the recovery of IBA while minimizing the co-extraction of interfering compounds.
| Parameter | Condition | Rationale/Effect | Reference |
|---|---|---|---|
| Solvent | Methanol, Ethanol, Acetonitrile | Effective in solubilizing IBA from plant tissues. | General Plant Extraction Principles |
| pH of Aqueous Phase | Below pKa of IBA (~4.7) | Ensures IBA is in its protonated, less polar form, enhancing extraction into organic solvents. | nih.gov |
| Temperature | Ambient or slightly elevated | Generally has a minor effect on extraction efficiency but can influence the stability of the analyte. | nih.gov |
| Ionic Strength | No significant effect | Does not substantially alter the partitioning of IBA into the organic phase. | nih.gov |
Following solvent extraction, Solid-Phase Extraction (SPE) is a widely used technique for the cleanup and pre-concentration of IBA from crude plant extracts. SPE offers several advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher sample throughput, and the ability to effectively remove interfering substances.
The choice of the SPE sorbent is critical and is based on the physicochemical properties of IBA and the matrix components. Reversed-phase C18 cartridges are commonly used for the purification of IBA. The optimization of the SPE procedure involves several key steps:
Conditioning: The SPE cartridge is first conditioned with a solvent like methanol, followed by water or a buffered solution to activate the sorbent and ensure reproducible retention of the analyte.
Loading: The plant extract, with its pH adjusted to be below the pKa of IBA (e.g., pH 3), is loaded onto the conditioned cartridge. At this pH, IBA is in its neutral form and is retained by the non-polar C18 sorbent.
Washing: The cartridge is then washed with a weak solvent, such as water or a low percentage of methanol in water, to remove polar impurities and interfering substances that are not strongly retained on the sorbent.
Elution: Finally, the retained IBA is eluted from the cartridge using a stronger organic solvent, such as methanol or acetonitrile, often with the addition of a small amount of acid (e.g., acetic acid) to ensure complete elution.
The optimization of these steps, particularly the composition of the wash and elution solvents, is crucial for achieving high recovery of IBA and efficient removal of matrix interferences.
| SPE Step | Parameter | Optimized Condition | Purpose | Reference |
|---|---|---|---|---|
| Sorbent | Material | Reversed-phase C18 | Retention of non-polar compounds like protonated IBA. | |
| Conditioning | Solvents | Methanol followed by acidified water | To activate the sorbent for reproducible retention. | |
| Sample Loading | Sample pH | pH 3 | To ensure IBA is in its neutral form for retention on the C18 sorbent. | |
| Washing | Solvent | Milli-Q water | To remove polar impurities from the sample matrix. | |
| Elution | Eluent | Methanol:water (80:20 v/v) with 1% acetic acid | To desorb and collect the purified IBA from the sorbent. |
Derivatization is a chemical modification process employed to convert an analyte into a product with improved properties for analysis. For IBA, derivatization is often performed to enhance its volatility for gas chromatography or to improve its ionization efficiency and detection sensitivity in mass spectrometry.
For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, the carboxyl group of IBA is typically derivatized to form a less polar and more volatile ester. A common derivatization agent is diazomethane, which methylates the carboxylic acid. nih.gov Another approach involves the use of silylating agents, such as Bis(trimethylsilyl)trifluoroacetamide (BSTFA), which replace the acidic proton of the carboxyl group with a trimethylsilyl (TMS) group. gcms.cz
In the context of Liquid Chromatography-Mass Spectrometry (LC-MS), while IBA can be analyzed directly, derivatization can be used to enhance its ionization efficiency, particularly in electrospray ionization (ESI). By introducing a permanently charged group or a group that is readily ionizable, the sensitivity of the analysis can be significantly improved.
The choice of derivatization strategy depends on the analytical technique being employed and the specific requirements of the analysis in terms of sensitivity and selectivity.
Chromatographic Separation Techniques for Indole-3-Butyric Acid
Chromatographic techniques are central to the analysis of Indole-3-Butyric Acid, providing the necessary separation from other structurally related compounds and matrix components. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the two most powerful and widely used techniques for the analysis of IBA.
High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the separation, identification, and quantification of IBA in plant extracts. oup.com The separation is typically achieved using a reversed-phase column, such as a C18 or a Phenyl Hydride column, where IBA is retained and separated based on its hydrophobic interactions with the stationary phase. mtc-usa.commtc-usa.com
The mobile phase commonly consists of a mixture of an aqueous component (often with an acid modifier like formic acid or acetic acid to control the ionization of IBA) and an organic solvent such as acetonitrile or methanol. mtc-usa.commtc-usa.comsielc.com A gradient elution, where the proportion of the organic solvent is increased over time, is often employed to achieve optimal separation of IBA from other compounds in the extract. mtc-usa.commtc-usa.com
Various detection modes can be coupled with HPLC for the analysis of IBA:
UV Detection: IBA exhibits UV absorbance, typically around 280 nm, which allows for its detection and quantification. mtc-usa.commtc-usa.com This is a robust and commonly used detection method.
Fluorescence Detection: Native fluorescence of the indole (B1671886) ring can be exploited for more sensitive and selective detection of IBA. An excitation wavelength of around 282 nm and an emission wavelength of around 360 nm are typically used. researchgate.net
Chemiluminescence Detection: Highly sensitive detection of IBA can be achieved by post-column reaction with a chemiluminescent reagent. For example, the reaction of auxins with acidic potassium permanganate and tris(2,2'-bipyridyl)ruthenium(II) generates a chemiluminescent signal that can be measured. nih.gov
Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS) provides the highest level of selectivity and sensitivity for the analysis of IBA. MS detection allows for the confirmation of the identity of IBA based on its mass-to-charge ratio (m/z) and its fragmentation pattern (in MS/MS), and enables accurate quantification even at very low concentrations.
| Parameter | Condition | Detection Mode | Reference |
|---|---|---|---|
| Column | Cogent Phenyl Hydride™, 4µm, 100Å, 4.6 x 75mm | UV @ 280nm | mtc-usa.commtc-usa.com |
| Mobile Phase | A: DI Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid (Gradient) | UV @ 280nm | mtc-usa.commtc-usa.com |
| Column | Newcrom R1 | MS-compatible (with formic acid instead of phosphoric acid) | sielc.com |
| Mobile Phase | Acetonitrile, water, and phosphoric acid | MS-compatible (with formic acid instead of phosphoric acid) | sielc.com |
| Column | Nucleosil RP-C18, 5µm, 250 x 4.6mm | Chemiluminescence | nih.gov |
| Mobile Phase | Methanol-water-acetic acid (45:55:1, v/v/v) (Isocratic) | Chemiluminescence | nih.gov |
| Column | C18 | Fluorescence (Ex=282nm, Em=360nm) | researchgate.net |
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds, and with appropriate derivatization, it is highly effective for the quantification and profiling of IBA in plant tissues. nih.govnih.gov The use of an internal standard, such as a stable isotope-labeled version of IBA (e.g., [13C]-IBA), is crucial for accurate quantification by isotope dilution mass spectrometry. nih.govnih.gov
The typical workflow for GC-MS analysis of IBA involves:
Extraction and Purification: As described in section 5.1.
Derivatization: The purified IBA is derivatized to increase its volatility and thermal stability. This is commonly done by methylation with diazomethane to form the methyl ester of IBA. nih.gov
GC Separation: The derivatized sample is injected into the gas chromatograph, where it is vaporized and separated on a capillary column based on its boiling point and interaction with the stationary phase.
MS Detection: As the separated compounds elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron impact ionization), and the resulting ions are separated based on their mass-to-charge ratio. nih.gov Selected Ion Monitoring (SIM) is often used to enhance the sensitivity and selectivity of the analysis by monitoring only the characteristic ions of the derivatized IBA and its internal standard. nih.govnih.govnih.gov
GC-MS provides high sensitivity and selectivity, allowing for the reliable identification and quantification of IBA even in complex plant extracts. creative-proteomics.com
| Parameter | Condition | Purpose | Reference |
|---|---|---|---|
| Derivatization | Methylation with ethereal diazomethane | To form the volatile methyl ester of IBA. | nih.gov |
| GC Column | Capillary column (specific phase depends on the application) | Separation of derivatized IBA from other compounds. | General GC-MS Principles |
| Ionization Mode | Electron Impact (EI) at 70 eV | To generate characteristic fragment ions for identification and quantification. | nih.gov |
| Detection Mode | Selected Ion Monitoring (SIM) | To enhance sensitivity and selectivity by monitoring specific ions of IBA and its internal standard. | nih.govnih.govnih.gov |
Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) for High-Sensitivity Indole-3-Butyric Acid Detection
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful and highly sensitive technique for the quantification of IBA and other phytohormones. nih.gov This method combines the separation capabilities of high-performance liquid chromatography (HPLC) with the high selectivity and sensitivity of tandem mass spectrometry.
In a typical LC-MS/MS workflow for IBA analysis, the sample extract is first injected into an HPLC system. nih.gov The separation is often achieved on a reverse-phase column, such as a C18 column, using a mobile phase gradient of acetonitrile and water, often with the addition of formic acid to improve ionization. nih.govmtc-usa.com This chromatographic step separates IBA from other compounds in the sample matrix that could interfere with the analysis.
Following separation, the eluent from the HPLC is introduced into the mass spectrometer. Electrospray ionization (ESI) is a commonly used ionization technique for phytohormone analysis, and for IBA, it is often operated in the negative ion mode. nih.gov In the tandem mass spectrometer, specific precursor-to-product ion transitions are monitored using selected reaction monitoring (SRM) or multiple reaction monitoring (MRM). nih.govnih.gov For IBA, a common transition monitored is from the deprotonated molecule [M-H]⁻ at a mass-to-charge ratio (m/z) of 202.1 to a specific fragment ion. This high specificity allows for the accurate quantification of IBA even at very low concentrations, with detection limits reported in the range of 0.05 to 1.00 ng/mL. nih.gov
The use of isotopically labeled internal standards, such as [¹³C₆]IBA, is crucial for accurate quantification, as it compensates for any loss of analyte during sample preparation and for matrix effects during ionization. nih.gov This approach, known as isotope dilution analysis, significantly improves the precision and accuracy of the measurement.
Table 1: Example LC-MS/MS Parameters for IBA Analysis
| Parameter | Condition | Reference |
|---|---|---|
| LC Column | Thermo Hypersil Gold C18 (100 mm × 2.1 mm, 3.0 µm) | nih.gov |
| Mobile Phase | A: Water with 0.1% Formic Acid, B: Acetonitrile with 0.1% Formic Acid | nih.govmtc-usa.com |
| Ionization Mode | Negative Electrospray Ionization (ESI) | nih.gov |
| MS/MS Mode | Selected Reaction Monitoring (SRM) | nih.gov |
| Precursor Ion (m/z) | 202.1 | |
| Product Ion (m/z) | 158.1 | |
| Sensitivity | 0.05-1.00 ng/mL | nih.gov |
Spectroscopic and Immunochemical Methods for Indole-3-Butyric Acid
Enzyme-Linked Immunosorbent Assay (ELISA) is an immunological technique that allows for the quantification of IBA in various samples. hilarispublisher.com This method is based on the specific binding of an antibody to the target analyte, IBA. The development of an ELISA for IBA involves producing polyclonal or monoclonal antibodies that are highly specific to the IBA molecule. hilarispublisher.comantibodies-online.com
There are several formats of ELISA that can be employed, including direct, indirect, and competitive assays. iba-lifesciences.com In a competitive ELISA for IBA, a known amount of enzyme-labeled IBA competes with the IBA in the sample for binding to a limited number of antibody binding sites, which are typically coated onto a microplate. The amount of enzyme activity is inversely proportional to the concentration of IBA in the sample.
ELISA offers several advantages, including high throughput, relatively low cost, and the ability to analyze a large number of samples simultaneously. researchgate.net For IBA, an indirect ELISA using rabbit polyclonal antibodies has been developed with a detection limit ranging from 0.35 to 3.1 µg/mL in soil extracts. hilarispublisher.com This assay demonstrated high specificity for IBA and was successfully used to monitor its concentration in soil samples over time. hilarispublisher.com
Spectrophotometric methods provide a simpler and more accessible alternative for the detection of IBA, although they are generally less specific and sensitive than chromatographic and immunochemical techniques. nih.gov These methods are often based on a colorimetric reaction where a reagent reacts with the indole moiety of IBA to produce a colored product, the absorbance of which can be measured using a spectrophotometer.
A commonly used reagent for the detection of indolic compounds is the Salkowski reagent (a solution of ferric chloride in perchloric or sulfuric acid). nih.gov This reagent reacts with indole compounds to produce a characteristic pink or red color. nih.govmdpi.com However, the Salkowski reagent is not specific to IBA and will react with other indole-containing compounds, such as indole-3-acetic acid (IAA) and tryptophan, which can lead to overestimation of the IBA concentration. nih.gov
Despite its limitations in specificity, the spectrophotometric method can be useful for screening purposes or for quantifying IBA in samples where it is the predominant indolic compound. The method is simple, rapid, and requires minimal instrumentation.
Isotopic Labeling and Tracing Studies for Indole-3-Butyric Acid Metabolism and Transport
Isotopic labeling is an indispensable tool for elucidating the metabolic fate and transport of IBA within plants. nih.gov This approach involves introducing IBA molecules containing stable or radioactive isotopes into the plant system and then tracking their movement and transformation.
Stable isotopes, such as Carbon-13 (¹³C) and Deuterium (²H), are non-radioactive and can be used to label IBA molecules. nih.govnih.gov The use of stable isotope-labeled IBA, in conjunction with mass spectrometry-based techniques like GC-MS or LC-MS/MS, allows for the unambiguous identification and quantification of IBA and its metabolites. nih.govnih.govresearchgate.net
For instance, by applying [¹³C₁]IBA to Arabidopsis hypocotyls, researchers were able to quantify the transport of IBA and its conversion to [¹³C₁]IAA. nih.govnih.gov These studies have provided direct evidence that IBA can be converted to IAA in plants and that both free IBA and its ester-linked conjugates can be transported. nih.gov The use of internal standards, such as [¹³C₈,¹⁵N₁]IBA and [²H₄]IAA, further enhances the accuracy of these quantitative studies. nih.gov
Table 2: Stable Isotopes Used in IBA Research
| Isotope | Labeled Compound | Application | Reference |
|---|---|---|---|
| ¹³C₁ | [¹³C₁]IBA | Quantifying IBA transport and conversion to IAA | nih.govnih.gov |
| ¹³C₆ | [¹³C₆]IAA | Control experiments for IAA transport | nih.gov |
| ¹³C₈,¹⁵N₁ | [¹³C₈,¹⁵N₁]IBA | Internal standard for quantification | nih.gov |
| ²H₄ | [²H₄]IAA | Internal standard for quantification | nih.gov |
Radiotracers, particularly Carbon-14 (¹⁴C), have historically been used to study the transport and metabolism of IBA. nih.gov These techniques involve applying [¹⁴C]IBA to a specific part of the plant and then monitoring the distribution of radioactivity in different tissues over time.
Radiotracing experiments have demonstrated the basipetal transport of IBA in plants, similar to that of IAA. rooting-hormones.com However, a significant limitation of using radiotracers alone is the inability to distinguish between the parent compound (IBA) and its metabolites (e.g., IAA or IBA conjugates), as all of these would contribute to the detected radioactivity. frontiersin.orgnih.gov
To overcome this limitation, radiotracing studies are often combined with chromatographic separation techniques, such as HPLC, to identify the specific radiolabeled compounds present in the tissue extracts. frontiersin.orgnih.gov This combined approach has been instrumental in showing that a significant portion of the radioactivity transported from the site of [³H]IBA application is actually in the form of [³H]IAA, confirming the in vivo conversion of IBA to IAA. nih.govfrontiersin.orguni.lu
Metabolic flux analysis using isotopic labeling provides quantitative information about the rates of metabolic pathways. nih.govfrontiersin.org By analyzing the distribution of isotopes in various metabolites over time, researchers can model and quantify the flux of carbon through different metabolic routes, including the conversion of IBA to IAA and its subsequent metabolism. frontiersin.org
Interactions and Synergism of Indolbutyricacid with Other Plant Hormones and Signaling Molecules
Indole-3-Butyric Acid and Cytokinin Interplay in Plant Development
The interaction between auxins, such as IBA, and cytokinins is a cornerstone of plant developmental biology, with their balance being a critical determinant of plant form and function. frontiersin.orgmdpi.com These two hormone classes often exhibit antagonistic effects; for instance, while auxins like IBA promote the formation of lateral and adventitious roots, cytokinins typically inhibit this process. mdpi.comnih.govplantae.org
Mutual Regulation of Biosynthesis and Signaling Pathways
The interplay between IBA and cytokinins extends to the mutual regulation of their synthesis and signaling. Research indicates that cytokinin can influence the availability of active auxin by regulating the expression of key genes. nih.gov For example, cytokinin has been shown to transcriptionally regulate the TRANSPORTER OF IBA1 (TOB1) gene. nih.govmdpi.com TOB1 is a vacuolar transporter that sequesters IBA into the vacuole, thereby limiting its conversion to the more active indole-3-acetic acid (IAA) and consequently reducing lateral root formation. nih.govmdpi.com By upregulating TOB1, cytokinin effectively dampens the auxin signal derived from IBA. nih.gov
Conversely, auxin can modulate cytokinin levels. Studies have shown that auxin can induce the expression of Cytokinin oxidase/dehydrogenase (CKX) genes, which are responsible for cytokinin degradation. nih.gov This mutual regulation allows for a homeostatic mechanism where the levels of one hormone can be finely tuned by the other, ensuring a coordinated response to developmental and environmental cues. slu.se
| Interacting Hormone | Effect on IBA Metabolism/Signaling | Key Genes/Proteins Involved | Developmental Outcome |
| Cytokinin | Limits IBA conversion to IAA by sequestering IBA in the vacuole. nih.gov | TRANSPORTER OF IBA1 (TOB1) nih.govmdpi.com | Inhibition of lateral and adventitious root formation. nih.govplantae.org |
| IBA (as an auxin) | Can induce the degradation of cytokinin. nih.gov | Cytokinin oxidase/dehydrogenase (CKX) nih.gov | Modulation of cytokinin-regulated processes. |
Balanced Indole-3-Butyric Acid-Cytokinin Ratios in Organogenesis
The ratio of auxin to cytokinin is a well-established determinant of organ formation (organogenesis), particularly in the context of plant tissue culture. plantcelltechnology.com A high auxin-to-cytokinin ratio generally promotes root formation, while a high cytokinin-to-auxin ratio favors shoot development. plantcelltechnology.com An intermediate balance between the two often leads to the proliferation of undifferentiated cells, known as callus. plantcelltechnology.com
This principle is directly applicable to the effects of IBA. In the propagation of plants from cuttings, IBA is widely used to stimulate adventitious root formation. nih.gov The balance between the exogenously applied IBA and the endogenous cytokinin levels within the plant tissue is crucial for successful rooting. frontiersin.org Studies on various plant species have demonstrated that the specific concentrations and ratios of auxins (like IBA or NAA) and cytokinins (like BAP or Kinetin) are critical for directing cell fate towards either root or shoot development. frontiersin.orgresearchgate.netscirp.org The precise balance required can be species-specific, highlighting the complexity of this hormonal interaction. frontiersin.org
Indole-3-Butyric Acid and Gibberellin Cross-Talk
Gibberellins (B7789140) (GAs) are another class of phytohormones that interact significantly with auxins like IBA to regulate various aspects of plant growth, from stem elongation to flowering. espublisher.commdpi.com
Interactions in Stem Elongation and Flowering Regulation
Both auxins and gibberellins are known to promote stem elongation. researchgate.net Their interaction in this process is complex and can be synergistic. Gibberellins are centrally involved in controlling plant stature, and their interplay with auxin is crucial for regulating the elongation of stems. mdpi.com Research has shown that auxin can promote the synthesis of active GAs by influencing the expression of GA biosynthesis genes. encyclopedia.pub
In addition to stem growth, the cross-talk between these hormones influences flowering time and development. espublisher.com While low concentrations of auxin are generally considered to promote flowering, high concentrations can be inhibitory. nih.gov Gibberellins also play a pivotal role in the transition to flowering. mdpi.com In some species, the application of both IBA and gibberellic acid (GA3) has been shown to improve parameters related to flowering and fruit or seed production. cabidigitallibrary.org For example, treatment of Pinus radiata hypocotyl cuttings with both IBA and GA3 was reported to promote xylem differentiation, a key process in stem development. mdpi.comencyclopedia.pub
Shared Signaling Components Between Indole-3-Butyric Acid and Gibberellins
The signaling pathways of auxin and gibberellins, while distinct, are known to converge and share certain components, leading to their coordinated action. A key point of intersection involves DELLA proteins, which are central repressors of GA signaling. wur.nl Emerging evidence suggests that these proteins can also interact with components of the auxin signaling pathway.
Auxin signaling primarily involves the TIR1/AFB receptor proteins, which, upon binding auxin, target Aux/IAA repressor proteins for degradation, thereby releasing Auxin Response Factors (ARFs) to regulate gene expression. oup.com Gibberellin signaling, on the other hand, involves the GA receptor GID1, which, in the presence of GA, promotes the degradation of DELLA proteins. wur.nl The cross-talk can occur at multiple levels, including the regulation of each other's biosynthesis and the modulation of signaling components. For example, GAs can influence the expression of auxin-related genes, and the specific outcomes depend on the set of ARFs induced by the gibberellins. encyclopedia.pub
Indole-3-Butyric Acid and Ethylene (B1197577) Interactions
Ethylene is a gaseous hormone that interacts extensively with auxin in numerous developmental processes, including root development. nih.govfrontiersin.org This interaction is particularly relevant to adventitious root (AR) formation, a process where IBA is often a key inducer. nih.govnih.gov
Studies in apple rootstocks have shown that IBA application stimulates the formation of root primordia and increases the number of adventitious roots. nih.govfrontiersin.org This process is accompanied by an increase in ethylene production. nih.govfrontiersin.org Research suggests that while IBA is necessary for the initial formation of root primordia, prolonged exposure to high levels of auxin can inhibit the subsequent elongation of these roots. frontiersin.orgnih.gov This inhibitory effect on root elongation appears to be mediated, at least in part, by the stimulated production of ethylene. nih.govfrontiersin.org
Further research in Arabidopsis thaliana has elucidated that the crosstalk between ethylene and auxin in controlling AR formation involves ethylene signaling, auxin influx (mediated by proteins like AUX1/LAX3), and the conversion of IBA to IAA. oup.com High auxin levels are known to increase ethylene synthesis by upregulating the transcription of ethylene biosynthesis genes. oup.com This intricate feedback loop demonstrates that ethylene can act both synergistically and antagonistically with IBA, depending on the specific developmental context and the concentration of each hormone. nih.govoup.com
| Interacting Hormone | Observed Interaction with IBA | Developmental Context | Research Findings |
| Ethylene | IBA stimulates ethylene production. nih.govfrontiersin.org | Adventitious Root (AR) Formation | IBA is required for AR primordia formation, but the resulting high auxin levels stimulate ethylene, which can inhibit subsequent AR elongation. nih.govfrontiersin.orgnih.gov |
| Ethylene | Ethylene affects auxin-dependent processes by influencing auxin synthesis, transport, and signaling. oup.com | General Plant Development | Ethylene can positively or negatively regulate processes like root growth through its modulation of auxin pathways. nih.gov |
Coordinated Roles in Root Development and Stress Responses
IBA, often considered a precursor to the primary auxin, indole-3-acetic acid (IAA), plays a significant role in promoting root formation. mdpi.comfrontiersin.org Its application has been shown to induce adventitious root development in various plant species, including sugarcane and apple. mdpi.comnih.gov In sugarcane, IBA treatment leads to earlier initiation of root primordia and a significant increase in root fresh weight, particularly under low-temperature stress. mdpi.com This suggests that IBA not only promotes root growth but also enhances tolerance to abiotic stresses. mdpi.com The conversion of IBA to IAA is a crucial step in this process, as IAA is the primary auxin involved in regulating cell division, elongation, and differentiation in roots. nih.govmdpi.comnih.gov
The interaction between IBA and other hormones is critical for a coordinated response to environmental cues. For instance, in sugarcane subjected to low temperatures, IBA application was found to increase the levels of several other phytohormones, including gibberellic acid (GA3), abscisic acid (ABA), jasmonic acid (JA), and zeatin (ZT), indicating the activation of multiple signaling pathways to combat stress. mdpi.com This hormonal crosstalk allows the plant to fine-tune its developmental processes, such as root growth, in response to changing environmental conditions.
Indole-3-Butyric Acid-Ethylene Feedback Loops
The interaction between IBA and ethylene is particularly important in the regulation of adventitious root (AR) formation. nih.govfrontiersin.org Research on apple rootstocks has revealed that IBA stimulates the production of ethylene during AR development. nih.govfrontiersin.org While IBA is necessary for the initial formation of root primordia, prolonged exposure can inhibit root elongation. nih.govfrontiersin.org This inhibitory effect is at least partially mediated by the stimulated production of ethylene. nih.govfrontiersin.org
A feedback loop exists where auxin (derived from IBA) induces ethylene biosynthesis, and ethylene, in turn, can influence auxin synthesis, transport, and signaling. frontiersin.orgresearchgate.net Specifically, ethylene can promote the conversion of IBA to the more active IAA, thereby enhancing adventitious root development. frontiersin.org However, high concentrations of both auxin and ethylene can inhibit root elongation by reducing cell length. frontiersin.org This demonstrates a synergistic effect on root initiation and an antagonistic effect on subsequent root elongation, highlighting the complexity of their interaction. frontiersin.orgresearchgate.net
Indole-3-Butyric Acid and Abscisic Acid Cross-Regulation
The interplay between IBA and abscisic acid (ABA) is crucial for regulating plant development and responses to environmental stress. Their interaction can be both antagonistic and synergistic, depending on the specific process and environmental context.
Antagonistic and Synergistic Actions in Stress Adaptation
IBA and ABA exhibit complex interactions in adapting to abiotic stresses such as drought and salinity. researchgate.netfrontiersin.org In some instances, they act antagonistically. For example, overexpression of the UGT74E2 gene in rice, which is involved in IBA glycosylation, leads to lower levels of both free IBA and ABA. researchgate.net This results in faster seed germination but reduced tolerance to drought and salt stress in established seedlings, suggesting that a balance between these two hormones is critical for stress adaptation. researchgate.net
Conversely, there are situations where their actions are synergistic. During drought stress, both ABA and IBA signaling pathways are activated. oup.com ABA can induce the biosynthesis of IBA, which in turn can promote the formation of new roots, a key adaptive strategy to withstand drought. oup.com This coordinated action helps the plant to cope with water deficit by enhancing its capacity for water uptake.
Molecular Mechanisms of Indole-3-Butyric Acid-Abscisic Acid Interaction
The crosstalk between IBA and ABA signaling pathways involves intricate molecular networks. Studies have shown that functional auxin signaling is necessary for ABA to exert its inhibitory effects on processes like seed germination. nih.gov Mutants with defects in auxin perception or signaling components often display resistance to ABA's inhibitory effects. nih.gov
At the molecular level, transcription factors play a key role in mediating this interaction. For instance, the ABI4 transcription factor is involved in the enhanced sensitivity to ABA in seedlings overexpressing the YUCCA4 gene, which is involved in auxin biosynthesis. scielo.br Furthermore, ABA can influence the expression of genes involved in auxin transport and response. nih.gov The interaction also extends to post-translational modifications, where components of the ABA signaling pathway, such as certain kinases, can potentially interact with and modulate the activity of proteins involved in auxin signaling, and vice versa. frontiersin.org This molecular interplay allows for a finely tuned response to a wide range of developmental and environmental signals.
Indole-3-Butyric Acid and Brassinosteroid Signaling Networks
The interaction between Indole-3-butyric acid (IBA) and brassinosteroids (BRs), a class of steroid plant hormones, is essential for regulating various aspects of plant growth, particularly cell elongation and differentiation. byjus.comfrontiersin.org
Indole-3-Butyric Acid and Brassinosteroid Integration in Cell Elongation and Differentiation
Both IBA-derived auxin and brassinosteroids are known to promote cell expansion and elongation, and their effects are often synergistic. byjus.comfrontiersin.org Brassinosteroids can influence auxin signaling pathways, and multiple components of both signaling pathways can physically interact. frontiersin.org For example, BRs can induce the transcription of auxin-responsive genes, thereby amplifying the growth-promoting effects of auxin. mdpi.com
IndolButyricAcid and Strigolactone Interplay
Regulation of Branching and Root Development by Indole-3-Butyric Acid and Strigolactones
The balance between IBA and strigolactones is pivotal in regulating both shoot branching and the development of the root system, particularly adventitious and lateral roots.
Shoot Branching: Strigolactones are widely recognized as inhibitors of shoot branching and tillering in various plant species. nih.govresearchgate.net They exert this control by interacting with auxin transport. Specifically, SLs can dampen the polar transport of auxin in the main stem, which is necessary for maintaining apical dominance and suppressing the outgrowth of axillary buds. frontiersin.org There is evidence of a reciprocal relationship where auxin can induce the expression of genes associated with strigolactone biosynthesis, while SLs, in turn, modulate auxin transport to control branching. researchgate.net
Root Development: The interaction in root development is more complex and can be antagonistic. IBA is a potent inducer of adventitious root (AR) and lateral root (LR) formation, as it is converted into the active auxin, Indole-3-acetic acid (IAA), within peroxisomes. nih.gov This conversion process itself is a source of signaling molecules like nitric oxide that further promote rooting. nih.gov
Conversely, strigolactones generally act as negative regulators of adventitious and lateral root formation. researchgate.netoup.com Studies on Arabidopsis and pea have shown that the application of a synthetic strigolactone, GR24, reduces the number of adventitious roots. oup.com Mutants deficient in SL biosynthesis (like max3 and max4) or signaling (max2) tend to form more lateral and adventitious roots. researchgate.netfrontiersin.org This inhibition is achieved, at least in part, by SLs interfering with auxin transport and signaling within the root. frontiersin.org For instance, SLs can suppress the stimulatory effect of auxin on adventitious rooting. researchgate.net In mutants with high auxin levels, the application of GR24 still suppresses adventitious root numbers. oup.com
However, the effect can be species-dependent. In rice, for example, strigolactones have been observed to positively regulate adventitious root development, highlighting the nuanced nature of this hormonal crosstalk. frontiersin.org
Table 1: Interactive Effects of Indole-3-Butyric Acid (IBA) and Strigolactones (SLs) on Plant Architecture
| Plant Process | Effect of Indole-3-Butyric Acid (IBA) | Effect of Strigolactones (SLs) | Interactive Outcome |
| Shoot Branching | Indirectly suppresses branching by reinforcing apical dominance (via conversion to IAA). | Inhibit axillary bud outgrowth. nih.gov | SLs modulate auxin transport to suppress branching. frontiersin.org |
| Adventitious Root (AR) Formation | Promotes AR formation. nih.gov | Inhibit AR formation in most studied species (e.g., Arabidopsis, pea). oup.com | SLs can counteract the stimulatory effect of IBA/IAA on AR formation. researchgate.net |
| Lateral Root (LR) Formation | Promotes LR formation. | Inhibit LR formation. researchgate.net | SLs can reduce the number of lateral roots, even in the presence of auxin. |
| Primary Root Elongation | Involved in regulating primary root growth. | Promote primary root elongation. frontiersin.org | The balance between auxin and SLs fine-tunes root system architecture. |
Interactions of Indole-3-Butyric Acid with Jasmonates and Salicylic (B10762653) Acid
Indole-3-butyric acid is involved in the intricate signaling networks that include jasmonates (JAs) and salicylic acid (SA), two key hormones governing plant defense and stress responses. While SA and JA are often central to immunity, their pathways intersect with auxin signaling, where IBA acts as a significant precursor and signaling molecule. researchgate.netmedicine.dp.ua The crosstalk between these hormones can be synergistic or antagonistic, allowing the plant to fine-tune its response to specific threats. researchgate.netnih.gov
Role in Plant Defense Pathways and Stress Signaling
The interaction between IBA, jasmonates, and salicylic acid is crucial for orchestrating plant responses to both biotic pathogens and abiotic stressors like drought.
Defense Against Pathogens: Salicylic acid is primarily associated with defense against biotrophic pathogens and the activation of Systemic Acquired Resistance (SAR). researchgate.netwhut.edu.cn Jasmonic acid and a related hormone, ethylene, are generally more effective against necrotrophic pathogens and herbivorous insects. whut.edu.cnfrontiersin.org These two defense pathways are often mutually antagonistic. nih.gov IBA and auxin signaling are integrated into this network. For instance, research has shown that the conversion of IBA to IAA can lead to an upregulation of JA biosynthetic genes, thereby stimulating JA-mediated defense responses. d-nb.info Conversely, high levels of SA can sometimes suppress auxin signaling as part of a strategy to prioritize defense over growth. researchgate.net
Abiotic Stress Signaling: Under abiotic stress conditions such as drought, the interplay between these hormones is critical for survival. In garlic, for example, the combined application of IBA and salicylic acid showed interactive effects on growth and yield under drought conditions. cabidigitallibrary.org Salicylic acid was found to be particularly effective at mitigating drought stress, and its efficacy was influenced by the presence of IBA. cabidigitallibrary.org This suggests a coordinated action where IBA-mediated growth regulation and SA-mediated stress tolerance pathways are co-regulated to optimize the plant's performance under adverse environmental conditions. cabidigitallibrary.org This interaction helps manage oxidative stress and maintain physiological functions. researchgate.net
Table 2: Role of IBA, Jasmonates (JA), and Salicylic Acid (SA) in Plant Defense and Stress
| Hormone(s) | Primary Role in Defense/Stress | Nature of Interaction with Other Hormones |
| Indole-3-Butyric Acid (IBA) | Modulates growth-defense trade-offs; promotes root growth for stress avoidance. | Conversion to IAA can upregulate JA biosynthesis. d-nb.info Can interact synergistically with SA under abiotic stress. cabidigitallibrary.org |
| Salicylic Acid (SA) | Defense against biotrophic pathogens; Systemic Acquired Resistance (SAR). researchgate.net | Often antagonistic to the JA pathway. nih.gov Can suppress auxin signaling to shift resources to defense. researchgate.net |
| Jasmonates (JA) | Defense against necrotrophic pathogens and insects. frontiersin.org | Often antagonistic to the SA pathway. nih.gov Can be induced by IBA-to-IAA conversion. d-nb.info |
| IBA + SA | Enhanced tolerance to abiotic stress (e.g., drought) in certain species. cabidigitallibrary.org | Synergistic or conditional interaction depending on stress levels. cabidigitallibrary.org |
| IBA + JA | IBA-to-IAA conversion can prime JA-mediated defense responses. d-nb.info | Potential for synergistic action in specific defense scenarios. |
Indole-3-Butyric Acid-Microbe Interactions (e.g., Agrobacterium)
Indole-3-butyric acid, as a key member of the auxin family, plays a significant role in the interactions between plants and various microbes, including the plant pathogen Agrobacterium tumefaciens. This bacterium is known for its ability to genetically transform plants, causing crown gall disease.
The interaction is multifaceted. The expression of Agrobacterium's Transfer-DNA (T-DNA) within the host plant cell leads to the overproduction of auxin (specifically IAA) and cytokinins, which stimulates uncontrolled cell division and the formation of tumors. researchgate.netnih.gov While the bacterium induces auxin synthesis in the plant, Agrobacterium itself responds to the plant's hormonal environment.
Research has shown that auxin can have a dual effect on Agrobacterium. On one hand, some studies reported that IAA could stimulate virulence. frontiersin.org On the other hand, several studies have demonstrated that relatively high concentrations of auxin can inhibit the expression of the bacterium's virulence (vir) genes. researchgate.netfrontiersin.org This inhibition is thought to occur because auxin competes with the phenolic compounds released by wounded plant tissues that normally induce the vir genes. nih.gov This mechanism could be a plant defense strategy to limit the extent of infection once a tumor is established.
Furthermore, IBA is widely used in plant biotechnology to stimulate root formation from explants during tissue culture, a process often used in conjunction with Agrobacterium-mediated genetic transformation to regenerate whole transgenic plants. e3s-conferences.orgfrontiersin.org In this context, IBA helps improve the efficiency of regenerating transformed cells into viable plants.
Table 3: Summary of Indole-3-Butyric Acid (IBA)/Auxin Interactions with Agrobacterium tumefaciens
| Aspect of Interaction | Role/Effect of IBA or IAA | Reference |
| Crown Gall Formation | Bacterial T-DNA induces overproduction of IAA in host plant tissue, causing tumor growth. | researchgate.netnih.gov |
| Bacterial Virulence | High concentrations of IAA can inhibit the expression of Agrobacterium's vir genes. | frontiersin.org |
| Mechanism of Inhibition | IAA likely competes with phenolic inducers (e.g., acetosyringone) for binding to the VirA protein, which is required to activate the virulence cascade. | nih.gov |
| Biotechnological Application | IBA is used to induce rooting of transformed plant tissues, facilitating the regeneration of transgenic plants after Agrobacterium-mediated transformation. | e3s-conferences.orgfrontiersin.org |
Biotechnological and Agricultural Research Applications of Indolbutyricacid
Indole-3-Butyric Acid in Plant Tissue Culture Research and Regeneration Systems
In the field of plant tissue culture, IBA is a cornerstone for inducing and manipulating plant development in vitro. maxanim.com Its application is crucial for creating regeneration systems for various plant species, facilitating both research and the production of desirable plant materials. cabidigitallibrary.orgffhdj.com
Optimization of Indole-3-Butyric Acid for Callus Induction and Proliferation Studies
Callus, an undifferentiated mass of plant cells, is a fundamental component of many plant biotechnology studies. The formation and proliferation of callus are often prerequisites for plant regeneration and genetic transformation. Research has shown that IBA, often in combination with other plant growth regulators, plays a significant role in optimizing callus induction.
For instance, in sugarcane (Saccharum sp.), the balance between IBA and 2,4-dichlorophenoxyacetic acid (2,4-D) in the culture medium was optimized to maximize the percentage of samples with embryogenic callus and the weight gain of the callus produced. researchsquare.com In another study on tomato (Solanum lycopersicum L.), various explants were tested for their potential for callus induction under different plant growth regulator treatments, including those with IBA. biotechnologia-journal.org Research on Grewia tenax demonstrated that a combination of IBA with other auxins like NAA could produce a yellow and friable callus. biotechnologia-journal.org
The effectiveness of IBA in callus induction is often dependent on the specific plant species and the type of explant used. For example, in Cryptolepis sanguinolenta, combinations of 6-benzyladenine (BA) and IBA were more efficient in shoot regeneration from nodal segments than combinations of BA and naphthaleneacetic acid (NAA). scirp.org In Haworthia truncata, IBA was found to be the best treatment for shoot proliferation from callus derived from inflorescence explants. mdpi.com
| Plant Species | Explant Source | Effective IBA Combination | Observed Effect | Reference |
|---|---|---|---|---|
| Sugarcane (Saccharum sp.) | Meristems | IBA and 2,4-D | Maximized embryogenic callus percentage and weight gain. | researchsquare.com |
| Cryptolepis sanguinolenta | Nodal segments | 3 mg/L BA + 0.1 mg/L IBA | Highest shoot induction (100%) and proliferation. | scirp.org |
| Haworthia truncata | Inflorescence callus | 1 mg/L IBA | Best treatment for shoot proliferation. | mdpi.com |
Adventitious Organogenesis and Somatic Embryogenesis Studies with Indole-3-Butyric Acid
Adventitious organogenesis, the formation of organs like roots and shoots from non-meristematic tissues, and somatic embryogenesis, the development of embryos from somatic cells, are critical pathways for plant regeneration. IBA has been instrumental in research exploring these processes.
In studies on the endangered species Metabriggsia ovalifolia, IBA was one of the auxins that could induce shoots from leaf explants. nih.gov Furthermore, somatic embryos of this plant formed adventitious roots when placed on a medium supplemented with IBA and NAA. nih.gov Similarly, in Primulina tabacum, another endangered species, shoots developed adventitious roots on a medium containing IBA and activated carbon. cern.ac.cn
Research on cotton (Gossypium hirsutum) has shown that combinations of IBA and kinetin (B1673648) can favor somatic embryogenesis in specific varieties. nih.gov In sunflower (Helianthus annuus), IBA was identified as an inducer of an organogenetic response, leading to the regeneration of apical/axillary shoots and adventitious buds from mature zygotic embryo-derived apices. notulaebotanicae.rocabidigitallibrary.org For wild olive genotypes resistant to Verticillium dahliae, somatic embryogenesis was induced from adult material, and the resulting embryogenic cultures were proliferated on a medium containing IBA, 2iP, and BA. frontiersin.org
| Plant Species | Regeneration Pathway | Role of IBA | Reference |
|---|---|---|---|
| Metabriggsia ovalifolia | Adventitious organogenesis and Somatic embryogenesis | Induced shoots from leaf explants and rooting of somatic embryos. | nih.gov |
| Primulina tabacum | Somatic embryogenesis | Promoted adventitious root development from shoots. | cern.ac.cn |
| Gossypium hirsutum (Cotton) | Somatic embryogenesis | Favored somatic embryogenesis in combination with kinetin. | nih.gov |
| Helianthus annuus (Sunflower) | Adventitious organogenesis | Induced apical/axillary shoots and adventitious buds. | notulaebotanicae.rocabidigitallibrary.org |
| Wild Olive | Somatic embryogenesis | Used in proliferation medium for embryogenic cultures. | frontiersin.org |
Micropropagation Research Utilizing Indole-3-Butyric Acid
Micropropagation is a technique for producing a large number of plants from a small piece of plant tissue. IBA is widely used in the rooting stage of micropropagation to ensure the successful establishment of plantlets.
In the micropropagation of Populus berolinensis, the application of IBA in the nutrient medium was found to increase the length of internodes, providing more material for genetic transformation. e3s-conferences.orge3s-conferences.org A study on Lamium album L. showed that IBA-supplemented medium stimulated the length of shoots, as well as the average number of leaves and roots. tandfonline.com Research on Rungia pectinata L. demonstrated that all shoots rooted on a half-strength MS medium fortified with IBA. nih.gov
For the grapevine cultivar 'Sev Khardji', a 100% success rate in root development was achieved using a nutrient medium enriched with 1.0 mg/l IBA. ffhdj.com In the case of Euphorbia milii, the best rooting of adventitious buds was achieved on a medium containing 0.2 mg L-1 IBA. cabidigitallibrary.orgpubhort.org
Indole-3-Butyric Acid in Vegetative Propagation Research
Vegetative propagation is a method of producing new plants from vegetative parts of a parent plant, such as stems, roots, or leaves. IBA is a key component in many commercial rooting products and is extensively researched for its ability to promote adventitious root formation in cuttings. nih.gov
Mechanisms of Indole-3-Butyric Acid-Induced Rooting in Cuttings Research
The primary mechanism by which IBA promotes rooting is through its conversion to indole-3-acetic acid (IAA), the principal native auxin in plants. nih.govashs.org This conversion is believed to occur via a process similar to fatty acid β-oxidation. nih.govashs.org The resulting IAA then initiates the cellular processes leading to the formation of adventitious roots.
Research on walnut cuttings revealed that IBA treatment significantly increased the endogenous IAA content, leading to an enhanced rooting rate. sciopen.com Transcriptome analysis of these cuttings identified several genes involved in auxin transport and signaling that were differentially expressed after IBA treatment, including PIN-FORMED (PIN) and WUSCHEL-related homeobox (WOX) genes. sciopen.com Specifically, IBA is thought to be converted to free IAA, which then induces the expression of WOX11, which in turn up-regulates WOX5 to initiate the development of root primordia cells. sciopen.com
Studies on rose cuttings have shown a positive correlation between IBA application and the number and length of roots. sabraojournal.org The application of IBA may influence rooting by accelerating the translocation of carbohydrates and stimulating the rooting portion of the stem cuttings. sabraojournal.org In Prunus 'GiSelA 5' leafy cuttings, IBA was more successful than IAA in promoting earlier root development and influenced the development of a more robust root system. ashs.org
Genetic Factors Influencing Indole-3-Butyric Acid Responsiveness in Vegetative Propagation
The effectiveness of IBA in promoting rooting is not uniform across all plant species or even within different cultivars of the same species, suggesting that genetic factors play a significant role in the responsiveness to this auxin. mdpi.com
Research on elm cultivars has shown that those with higher levels of IBA to IAA conversion also exhibit higher rates of adventitious rooting, indicating that the genetic machinery for this conversion is a critical factor. nih.gov In rice, the lrt1 mutant, which has decreased lateral rooting, can have this phenotype rescued by the application of IAA, highlighting the genetic control of auxin-mediated root development. nih.gov
Transcriptome analysis of tea cuttings treated with IBA identified numerous differentially expressed genes involved in plant hormone signal transduction, secondary metabolism, and cell wall organization. nih.gov This suggests that a complex network of genes is involved in mediating the rooting response to IBA. The expression of genes involved in cytokinin metabolism has also been shown to be affected by IBA treatment in sugarcane, with cytokinin known to be a negative regulator of adventitious rooting. frontiersin.org This interplay between different hormone pathways, governed by genetic factors, ultimately determines the rooting success of cuttings treated with IBA.
Genetic Engineering and Molecular Breeding Approaches Involving IndolButyricAcid Pathways
Indole-3-butyric acid (IBA), a member of the auxin family of plant hormones, plays a significant role in various aspects of plant growth, most notably in root development. fiveable.me Advances in biotechnology have opened new avenues for investigating and manipulating IBA-related pathways to enhance crop characteristics. Genetic engineering and molecular breeding techniques are being employed to understand the genetic underpinnings of IBA biosynthesis, transport, and signaling, with the goal of improving agricultural productivity.
Manipulation of this compound Biosynthesis and Sensitivity for Crop Improvement Research
Research into the manipulation of Indole-3-butyric acid biosynthesis and plant sensitivity to this hormone is a promising frontier for crop improvement. The response of plants to exogenous IBA application can be significantly influenced by their genetic background, indicating that breeding varieties to be more receptive to hormone treatments could be a viable strategy for greater control over plant development. frontiersin.org
Studies have shown that IBA can interact with other hormonal pathways, such as the gibberellin (GA) pathway. For instance, research on barley (Hordeum vulgare) indicated that IBA application might increase the amount of bioactive GA in the stem, which could promote flowering. frontiersin.org In one study, the application of IBA on the barley variety 'Compass' resulted in a significant reduction in the time to flower, the largest reduction observed across various hormone treatments and varieties in the experiment. frontiersin.org This suggests a genetic basis for the response to IBA, which could be exploited in breeding programs to develop crops with desired flowering times. frontiersin.org
Further research in carrots (Daucus carota) has explored how IBA influences growth and the expression of genes related to lignification. In this study, the application of IBA significantly improved growth parameters, including plant length and shoot weight. peerj.com Interestingly, while promoting growth, certain concentrations of IBA restricted the transcript levels of lignin-related genes, leading to a decrease in lignin (B12514952) content in the taproots. peerj.com Lignin is a complex polymer that provides structural rigidity but can also affect the texture and quality of root vegetables. This dual effect—promoting growth while modulating lignin biosynthesis—highlights the potential for using IBA or manipulating its pathways to improve not just yield but also the quality attributes of crops. peerj.com The study demonstrated that the levels of auxin within the plant can influence both taproot development and lignin accumulation, opening possibilities for fine-tuning these traits through genetic means. peerj.com
Gene Editing Technologies (e.g., CRISPR/Cas9) Targeting this compound-Related Genes
Gene editing technologies, particularly the CRISPR/Cas9 system, offer precise tools for targeting and modifying genes involved in IBA pathways. This technology has been successfully used to modify plant genomes for various traits, including stress tolerance and improved growth. frontiersin.orgnih.gov While direct editing of core IBA biosynthesis genes is an area of ongoing research, many studies utilize IBA in the tissue culture and regeneration phase of CRISPR-edited plants, underscoring its importance in biotechnological applications. frontiersin.org
In research on tomato (Solanum lycopersicum), CRISPR/Cas9 was used to impart genetic tolerance to multiple stresses. frontiersin.org After the genetic transformation, the rooting media for the regenerated plantlets was supplemented with IBA to ensure the development of a healthy root system before the plants were transferred to soil for acclimatization. frontiersin.org This highlights the essential role of IBA in the successful generation of gene-edited plants.
More targeted approaches are also being explored. For example, in grapevine (Vitis vinifera), CRISPR/Cas9 was employed to edit genes associated with fungal susceptibility. nih.gov One of the target genes, AUXIN INDUCED IN ROOT CULTURE 12 (VviAIR12), is related to the auxin response. nih.gov This gene is believed to play a role in the plant's response to pathogens, and editing it could enhance disease resistance. nih.gov Such studies demonstrate the potential of CRISPR/Cas9 to modify auxin-related genes that influence not only development but also plant-environment interactions. The ability to create targeted deletions in such genes using a paired guide RNA strategy paves the way for precision breeding in complex crops like grapevine. nih.gov
This compound in Horticultural and Forestry Research Contexts
Enhancing Plant Establishment and Growth in Research Trials
In research settings, IBA is frequently used to optimize propagation protocols and study factors affecting plant development. Its application helps ensure higher survival rates and more uniform growth, which are critical for the validity of experimental results. mdpi.com
A study on Carnation (Dianthus caryophyllus) cuttings in a controlled greenhouse environment investigated the impact of various IBA concentrations on rooting efficiency. The results clearly showed a direct relationship between moderate IBA concentrations and significantly stimulated root initiation and elongation. aedc.com.my This research provides crucial insights for refining propagation techniques for specific floricultural crops. aedc.com.my
Research on peach (Prunus persica) rootstocks compared different IBA concentrations in two propagation systems: traditional germination trays and modern aeroponics. mdpi.com The study confirmed the importance of auxin for rooting peach cuttings, with specific concentrations leading to the best rooting and survival rates. mdpi.com This type of research is vital for developing more efficient and resource-friendly propagation methods, demonstrating that aeroponics can be as effective as traditional systems when optimized with IBA. mdpi.com
Table 1: Effect of IBA on Rooting and Growth in Horticultural Research Trials
| Plant Species | Research Focus | Key Findings | Reference |
|---|---|---|---|
| Carnation (Dianthus caryophyllus) | Impact of IBA on rooting efficiency in cuttings | Moderate IBA concentrations significantly stimulated root initiation, elongation, and biomass accumulation. | aedc.com.my |
| Peach (Prunus persica) | Propagation of rootstock cuttings | K-IBA at 0.2% showed the best rooting and survival rates. The 0.2% and 0.4% concentrations produced the highest number of adventitious roots. | mdpi.com |
| Carrot (Daucus carota) | Effect of IBA on growth and taproot lignification | IBA application significantly improved plant length, shoot length, and shoot weight. It also enhanced taproot length, diameter, and fresh weight. | peerj.com |
Studies on this compound Effects in Tree Propagation and Development
In forestry and the propagation of woody plants, IBA is an indispensable tool for overcoming challenges associated with rooting cuttings. scirp.orginnspub.net Research in this area focuses on optimizing IBA application to improve the propagation success of valuable or difficult-to-root tree species.
A study on the propagation of miracle fruit (Synsepalum dulcificum) from stem cuttings determined that an IBA concentration of 400 mg/L was optimal, yielding the highest rooting percentages for both semi-hardwood (83.3%) and hardwood (70%) cuttings. scirp.org This research provides specific, actionable data for the vegetative propagation of this species, supporting its potential for larger-scale cultivation. scirp.org
Research on kola tree (Cola nitida) cuttings highlighted that the effect of IBA can be clone-dependent. innspub.net While IBA stimulated rooting and increased the number and length of roots, the response varied between different clones, with one clone reacting better to higher concentrations. innspub.net This underscores the importance of genotype-specific research when developing propagation protocols.
Furthermore, fundamental research into how IBA functions in woody plants is crucial. A study on hybrid hazelnuts (Corylus spp.) investigated the conversion of IBA to Indole-3-acetic acid (IAA), the primary native auxin. umn.edu The research found that the rate of this conversion varied among different hazelnut genotypes and that higher conversion rates in American elm (Ulmus americana) cultivars correlated with easier rooting. umn.edu This suggests that screening for optimal IBA-to-IAA conversion rates could be a valuable tool for selecting genotypes that are easier to propagate. umn.edu
Table 2: Research Findings on IBA in Tree Propagation
| Tree Species | Propagation Method | Key Findings | Reference |
|---|---|---|---|
| Miracle Fruit (Synsepalum dulcificum) | Stem Cuttings | Optimal IBA concentration was 400 mg/L, resulting in rooting percentages of 83.3% (semi-hardwood) and 70% (hardwood). | scirp.org |
| Wax Apple (Syzygium samarangense) | Air Layering | Shoots treated with 2000 mg L-1 IBA produced a significantly higher number and length of roots and achieved a 100% survival rate when combined with vermicompost. | scielo.br |
| Kola Tree (Cola nitida) | Stem Cuttings | IBA stimulated rooting, but the effect was clone-dependent, with one clone responding better to higher concentrations (10,000 mg/L and 12,500 mg/L). | innspub.net |
| Hybrid Hazelnut (Corylus americana x C. avellana) | Softwood Cuttings (Metabolism Study) | Variable levels of IBA-to-IAA conversion were observed across different genotypes, potentially explaining differences in rooting ability. | umn.edu |
Environmental and Ecological Considerations in Indolbutyricacid Research
Fate and Persistence of Exogenous Indole-3-Butyric Acid in Soil and Aquatic Environments (research perspective)
The environmental persistence of exogenously applied IBA is a key area of research, with studies focusing on its breakdown and stability in soil and water.
Microbial Degradation of Indole-3-Butyric Acid in Soil Ecosystems
The microbial breakdown of IBA in soil is a significant factor in its environmental persistence. While the degradation of the related auxin, indole-3-acetic acid (IAA), by soil microorganisms is well-documented, the specific processes for IBA are less understood. nih.gov Research indicates that numerous soil bacteria and fungi have the capacity to degrade auxins, often utilizing them as a source of carbon and energy. nih.govbiorxiv.org For instance, some bacterial strains can utilize IAA as their sole carbon source for growth. biorxiv.org
However, studies have also shown that the ability to degrade IAA does not necessarily extend to IBA. nih.gov While some microorganisms can convert IBA to IAA, the complete biodegradation pathway for IBA itself has not been extensively reported. nih.gov The composition and activity of the soil microbial community are critical factors influencing the rate of degradation. core.ac.uk Micromycetes, particularly of the Penicillium genus, are noted as efficient degraders of certain biopolymers in soil. core.ac.uk The process of biodegradation is complex, involving both cellular and enzymatic activities from a diverse range of soil microflora. core.ac.uk
Photodegradation and Chemical Stability of Indole-3-Butyric Acid in Environmental Matrices
IBA exhibits a degree of instability when exposed to light, a process known as photodegradation. usda.gov However, detailed information on the rate of its decomposition under various environmental conditions remains limited. usda.gov Research has shown that formulating IBA into nanospheres can enhance its chemical stability and protect it from photodegradation. researchgate.netnih.gov
In terms of chemical stability, IBA is considered to be very stable in neutral, acidic, or alkaline media. nih.gov It is not expected to undergo significant hydrolysis in the environment due to the absence of functional groups that readily hydrolyze under typical environmental conditions. nih.govpublications.gc.ca The product is generally considered chemically stable under standard ambient conditions. sigmaaldrich.comdcfinechemicals.com However, it can react with strong oxidizing agents and strong alkalis. sigmaaldrich.com
Impact of Indole-3-Butyric Acid on Rhizosphere Microbial Communities and Plant-Microbe Interactions (academic research)
The rhizosphere, the soil region directly influenced by plant roots, is a hotspot of microbial activity. nih.govfrontiersin.org Root exudates, which include auxins like IBA, play a crucial role in shaping the composition and function of the rhizosphere microbiome. frontiersin.orgnih.gov
Influence of Indole-3-Butyric Acid on Beneficial Microorganism Colonization
IBA can influence the colonization of beneficial microorganisms, such as mycorrhizal fungi and plant growth-promoting rhizobacteria (PGPR). scielo.br Some PGPR, including species of Azospirillum, Pseudomonas, and Bacillus, are known to produce IBA themselves, which can promote plant growth, particularly adventitious root formation. mdpi.commdpi.comoup.com This bacterial-produced IBA can supplement the plant's endogenous auxin levels and enhance root development. mdpi.com
The interaction between IBA and beneficial microbes can be synergistic. For example, the combination of PGPR and arbuscular mycorrhizal fungi (AMF), along with IBA, has been shown to promote rooting and plant growth. dergipark.org.tr These interactions can lead to increased nutrient uptake and improved plant health. researchgate.net The application of PGPR consortia containing Pseudomonas and Bacillus strains has been observed to promote adventitious root development in some plant species. mdpi.com
Indole-3-Butyric Acid's Role in Plant-Pathogen Interactions in the Context of Root Exudates
Root exudates are key signaling molecules in the complex interactions between plants and soil-borne pathogens. journaljamb.com While the direct role of IBA in these interactions is an area of ongoing research, the broader family of auxins, including IAA, is known to be involved. mdpi.comnih.gov Pathogenic microorganisms can produce IAA to modulate host plant physiology, potentially suppressing plant defense mechanisms. mdpi.com
Conversely, some beneficial fungi that produce IAA can induce systemic resistance in plants, helping them to fend off pathogen attacks. nih.gov The presence of certain root exudates can either inhibit pathogens directly through antimicrobial compounds or indirectly by stimulating the plant's immune system. journaljamb.com The specific effects often depend on the particular plant, microbe, and environmental conditions.
Ecological Implications of Research-Scale Indole-3-Butyric Acid Application and Environmental Fate Studies
The application of IBA in research settings, particularly for studying its environmental fate, has broader ecological implications. Due to its use at very low application rates and its function as a plant growth hormone similar to naturally occurring chemicals, the U.S. Environmental Protection Agency (EPA) has concluded that IBA poses a negligible risk to the environment under current use patterns. epa.govepa.gov
Interactive Data Table: Properties of Indole-3-Butyric Acid
| Property | Value | Source |
| Chemical Formula | C₁₂H₁₃NO₂ | usda.gov |
| Molecular Weight | 203.24 g/mol | nih.gov |
| Water Solubility | 250 mg L⁻¹ | usda.gov |
| Log Kow | 2.30 | nih.govsigmaaldrich.com |
| pKa | 4.7 (estimated) | nih.gov |
Non-Target Plant Responses to IndolButyricAcid Leakage (in research settings)
Indole-3-butyric acid (IBA), a synthetic auxin, is a plant hormone analogue widely used in research to stimulate root formation. mdpi.com While effective in its intended application, leakage from research settings such as laboratories and greenhouses can lead to unintended exposure for non-target plants in the surrounding environment. The physiological and morphological responses of these plants can be varied and are highly dependent on the concentration of the leaked compound.
Even at low concentrations, synthetic auxins can significantly alter plant growth and development. epa.gov Research on maize (Zea mays L.) has demonstrated that the effects of IBA are concentration-dependent, with certain concentrations acting as growth stimulators while others are inhibitory. mdpi.comnih.gov In one study, a stimulatory concentration of IBA (10⁻¹¹ M) was found to increase the concentration of several essential mineral nutrients, including nitrogen, potassium, calcium, sulfur, and zinc. mdpi.comnih.gov Conversely, an inhibitory concentration (10⁻⁷ M) led to a decrease in phosphorus, potassium, calcium, sulfur, iron, manganese, zinc, and copper. mdpi.comnih.gov This demonstrates that even subtle environmental leakage could alter the nutritional status and health of surrounding non-target flora.
Leakage of synthetic auxins like IBA can also have broader ecological consequences beyond direct impacts on individual plants. Studies on other synthetic auxins, such as dicamba, show that drift can reduce the abundance and complexity of floral resources, which in turn affects pollinators. researchgate.net While IBA itself is a rooting agent, its fundamental action as a powerful plant growth regulator suggests that unintended environmental exposure could disrupt delicate ecological interactions. epa.govresearchgate.net
Table 1: Effects of Stimulatory vs. Inhibitory IBA Concentrations on Maize (Zea mays L.) Data sourced from research on maize roots under non-stress conditions. mdpi.comnih.gov
| Parameter | Control | Stimulatory IBA Conc. (10⁻¹¹ M) | Inhibitory IBA Conc. (10⁻⁷ M) |
| Primary Root Elongation | Baseline | Increased | Decreased by 73.2% |
| Number of Lateral Roots | Baseline | Increased | Decreased by 34.5% |
| Fresh & Dry Weight | Baseline | Increased | Decreased by ~27% |
| Nutrient Concentration | Baseline | Increased N, K, Ca, S, Zn | Decreased P, K, Ca, S, Fe, Mn, Zn, Cu |
| Hydrogen Peroxide (H₂O₂) Conc. | Baseline | No significant effect | Increased by 40.6% |
Environmental Risk Assessment Methodologies for Research Compounds like this compound
The environmental risk assessment for research compounds like Indole-3-butyric acid involves methodologies designed to evaluate potential ecological impacts prior to, during, and after their use in controlled settings. A primary component of this assessment is the analysis of the compound's environmental fate and transport, which describes how a chemical moves through and persists in the environment. cdc.govepa.gov This evaluation helps determine the likelihood that a compound could migrate beyond a source area and result in exposure to non-target organisms. cdc.gov
The fate and transport analysis is often a qualitative exercise, especially for research-scale use, and does not always require complex quantitative modeling. cdc.gov It considers the interplay of a compound's chemical properties with site-specific environmental conditions. cdc.gov Key processes evaluated include a compound's potential for adsorption to soil particles, transformation into other products, biodegradation, photolysis (breakdown by light), and volatilization (evaporation into the air). dtic.mil For instance, instructions to avoid applying IBA during rainfall or to avoid irrigation for several hours post-application are practical measures derived from fate and transport considerations to minimize off-target movement through runoff. publications.gc.ca
The assessment framework involves several interdependent steps:
Source Characterization: Identifying the origin of the potential leakage (e.g., greenhouse, lab disposal).
Transport Pathway Analysis: Determining how the compound might move. This includes movement through soil, water (runoff, leaching), and air. epa.gov
Fate Analysis: Evaluating what happens to the compound over time. IBA, for example, can be metabolized by plants and microorganisms or potentially be converted into other auxins like indole-3-acetic acid (IAA). frontiersin.orgfrontiersin.org
Exposure Assessment: Identifying which non-target organisms might come into contact with the compound and under what conditions.
This systematic approach allows researchers and environmental managers to anticipate and mitigate potential risks. By understanding a compound's behavior in different environmental media, appropriate containment and response strategies can be implemented to minimize unintended ecological consequences stemming from research activities. epa.gov
Table 2: Key Components of an Environmental Fate and Transport Assessment This table outlines the primary processes and factors considered in evaluating the environmental risk of a research compound. cdc.govepa.govdtic.mil
| Assessment Component | Description | Factors Considered |
| Adsorption | The process by which a chemical binds to soil particles. | Soil type, organic carbon content, clay mineralogy, cation exchange capacity. |
| Transformation | The chemical alteration of the compound in the environment into other substances (metabolites). | Redox status (aerobic/anaerobic conditions), pH, presence of other chemicals. |
| Biodegradation | The breakdown of the compound by microorganisms like bacteria and fungi. | Microbial populations, nutrient availability, temperature, moisture. |
| Photolysis | The breakdown of a compound by exposure to sunlight. | Wavelength and intensity of light, presence of other photosensitizing compounds. |
| Volatilization | The conversion of the compound from a solid or liquid state into a gas, allowing it to move into the atmosphere. | Vapor pressure of the compound, temperature, air movement. |
| Transport/Mobility | The movement of the compound within and between environmental media (soil, water, air). | Water solubility, runoff potential, leaching characteristics, site topography, climate. |
Future Research Directions and Emerging Paradigms in Indolbutyricacid Studies
Systems Biology and Omics Approaches to Indole-3-Butyric Acid Signaling
The study of Indole-3-butyric acid (IBA) is increasingly moving towards a systems-level understanding, leveraging high-throughput "omics" technologies to unravel the complex molecular networks it governs. This approach provides a holistic view of how IBA signaling integrates with other cellular processes to direct plant growth and development. scirp.orgscirp.org
The integration of multiple omics platforms—genomics, transcriptomics, proteomics, and metabolomics—offers a powerful strategy for dissecting the multifaceted role of IBA. scirp.orgnih.gov By combining these datasets, researchers can generate a comprehensive map of the molecular changes orchestrated by IBA, from gene expression to protein activity and metabolic shifts. scirp.orgresearchgate.net
Integrated analyses have revealed that IBA's influence extends across various biological pathways. For instance, a multi-omics study on a fast-growing mutant of 'Deqin' alfalfa showed significantly increased levels of IBA, along with Indole-3-acetic acid (IAA) and Indole-3-propionic acid. researchgate.net This hormonal change was correlated with alterations in gene and protein expression related to photosynthesis, carbon metabolism, and starch and sucrose (B13894) metabolism, illustrating the synergistic effects that promote rapid growth. researchgate.net In Arabidopsis thaliana, perturbation of IBA homeostasis through the action of the UDP-glycosyltransferase UGT74E2 was shown to modify plant architecture and improve tolerance to water stress, linking IBA to abiotic stress responses. scirp.orgscirp.orgnih.gov
Metabolomic studies have identified IBA as a key metabolite within the tryptophan metabolism pathway, which is integral to immune response and gut microbiota interactions in non-plant systems. researchgate.netcmbio.io In soybeans, integrated analysis of the transcriptome, proteome, and metabolome of a chromosome segment substitution line identified numerous differentially expressed genes, proteins, and metabolites related to seed storage functionality, highlighting the complex regulatory network influenced by IBA conversion to IAA. mdpi.com Similarly, transcriptomic analysis of Robinia pseudoacacia micro-cuttings treated with IBA showed that adventitious root formation involves the reprogramming of carbon metabolism and photosynthesis, where sugars are broken down to fuel growth through aerobic respiration. researchgate.net These integrated approaches are crucial for identifying the candidate genes, proteins, and metabolic pathways that are central to plant responses to both internal developmental cues and external environmental stresses. scirp.org
Table 1: Examples of Integrated Multi-Omics Studies Involving Indole-3-Butyric Acid
| Organism | Omics Techniques Applied | Key Findings Related to IBA | Citation(s) |
| Medicago sativa (Alfalfa) | Transcriptomics, Proteomics, Metabolomics | Increased IBA levels in a fast-growing mutant were linked to enhanced photosynthesis, carbon metabolism, and hormone signal transduction. | researchgate.net |
| Arabidopsis thaliana | Transcriptomics, Metabolomics | Perturbation of IBA homeostasis by UGT74E2 glycosylation alters plant morphology and improves water stress tolerance. | scirp.orgscirp.orgnih.gov |
| Glycine max (Soybean) | Transcriptomics, Proteomics, Metabolomics | Identified novel candidate genes and metabolic changes related to seed storage profiles, influenced by the IBA-to-IAA conversion pathway. | mdpi.com |
| Robinia pseudoacacia | Transcriptomics, Physiology | IBA treatment induces adventitious root formation by reprogramming carbon metabolism and downregulating abscisic acid and jasmonate signaling pathways. | researchgate.net |
| Human/Microbe | Metabolomics, Proteomics | Identified a core network centered on tryptophan metabolites, including IBA, suggesting a role in systematic changes in allergic individuals. | researchgate.net |
Computational modeling and network analysis are emerging as indispensable tools for deciphering the complex regulatory networks associated with IBA. nih.gov These approaches can predict the effects of IBA on physiological processes and map the intricate web of genetic and molecular interactions that constitute its signaling pathways. researchgate.net
Mathematical models have been developed to predict the impact of IBA application on plant processes, such as the rooting of blueberry cuttings. researchgate.net These models use regression analysis to formalize the relationship between IBA concentration and outcomes like rooting percentage and root growth. researchgate.net
More complex computational approaches involve network mapping to understand gene-gene correlations and identify master regulators. nih.gov In Arabidopsis thaliana, a network mapping model was used to characterize quantitative trait loci (QTLs) that mediate root-microbe interactions. nih.gov This analysis identified a hub QTL for the microbial mutualism network located in the gene IBR1 (indole-3-butyric acid response 1), which is involved in root hair elongation. nih.gov This demonstrates how computational models can link specific genes within the IBA response pathway to broader ecological interactions. nih.gov Furthermore, computationally assisted pathway description, which combines bioinformatic searches with protein structural modeling and ligand-docking simulations, can predict the gene products most likely involved in a specific metabolic pathway, such as the conversion of tryptophan to IAA, a pathway closely linked to IBA. nih.gov
Advanced Imaging and Live-Cell Tracking of Indole-3-Butyric Acid Distribution and Signaling
Visualizing the precise spatial and temporal distribution of IBA within living tissues is critical to understanding its function. Advanced imaging techniques are overcoming the limitations of traditional methods, enabling high-resolution tracking of IBA and its signaling cascade in real time.
The development of selective fluorescent sensors represents a significant leap forward for monitoring IBA dynamics. One innovative approach involves creating fluorescent sensor chips based on molecularly imprinted polymers (MIPs). mdpi.comnih.gov These MIPs are synthesized with IBA as a template molecule, creating polymer coatings on quartz chips with specific recognition sites for IBA. mdpi.comnih.gov When IBA binds to these sites, it induces a measurable change in fluorescence, allowing for its selective detection. mdpi.comnih.gov These sensor chips have demonstrated high selectivity for IBA over structurally similar analogues like Indole-3-acetic acid (IAA) and Indole-3-propionic acid, with shape selectivity being the dominant recognition mechanism. mdpi.com
While sensors specifically for IBA are in development, progress in sensing the related auxin IAA provides a roadmap for future research. Near-infrared (nIR) fluorescent nanosensors, for example, have been developed for IAA using a technology called Corona Phase Molecular Recognition (CoPhMoRe). biorxiv.org These nanosensors are highly photostable and operate in a spectral window that avoids interference from chlorophyll (B73375) autofluorescence, a major challenge in plant imaging. biorxiv.org Similar technologies could be adapted for the specific and reversible detection of IBA, enabling dynamic measurements of its distribution in various plant tissues. biorxiv.org In microbiology, dual-fluorescence conjugation models have been established to study how metabolites like IBA can influence the transfer of plasmids between bacteria, using fluorescent reporter genes to track genetic exchange. frontiersin.org
To complement fluorescent reporters, high-resolution microscopy techniques are providing unprecedented detail about the structural consequences of IBA signaling. High-Resolution Episcopic Microscopy (HREM) is one such technique that generates 3D models of specimens at near-histological resolution. researchgate.net HREM has been applied to analyze developmental processes influenced by IBA, such as adventitious root formation in persimmon cuttings. researchgate.net By creating detailed 3D models, researchers could compare difficult-to-root clones with easier ones, revealing that the former failed to develop adventitious roots due to an inability to initiate root primordia—a key stage heavily influenced by auxins like IBA. researchgate.net This technology allows for a precise analysis of how IBA affects tissue morphology and development, moving beyond 2D images to full 3D visualizations. researchgate.net Localization studies have also pointed to the vacuolar membrane as a potential site of action for transporters involved in moving IBA, suggesting specific subcellular compartments for further microscopic investigation. biorxiv.org
Nanotechnology and Smart Delivery Systems for Indole-3-Butyric Acid in Research
Nanotechnology offers novel solutions to overcome the inherent limitations of using plant growth regulators like IBA, such as instability and low utilization. iaea.orgresearchgate.net Smart delivery systems based on nanocarriers are being developed to enhance the stability, control the release, and improve the delivery of IBA to target tissues in a research setting. iaea.orgtandfonline.com
Various types of nanoparticles have been investigated as carriers for IBA. These include metal-oxide nanoparticles like silver-cerium oxide (Ag@CeO₂), silica-based nanoparticles, and lipid-based systems. frontiersin.org For instance, IBA has been successfully immobilized on Ag@CeO₂ NPs, which serve as a nanocarrier system. frontiersin.org Similarly, IBA-silica nanospheres have been prepared by covalently linking IBA to silica (B1680970) precursors, resulting in a high loading capacity (around 43% w/w) and excellent protection against photodegradation. iaea.orgresearchgate.net Other systems include hollow mesoporous silica nanoparticles (HMSNPs) and silica-coated magnetite nanoparticles (Fe₃O₄@SiO₂ NPs), which have also been shown to be promising nanocarriers for IBA. researchgate.net
These nanotechnology-enabled delivery systems provide several advantages. They protect the encapsulated IBA from enzymatic degradation and allow for a sustained, controlled release, which can be triggered by specific stimuli like pH, temperature, or enzymes. iaea.orgresearchgate.net This enhanced stability and targeted delivery can significantly improve the efficiency of IBA in research applications, such as promoting root formation in micropropagation. frontiersin.orgresearchgate.net The use of these smart delivery systems highlights the transformative potential of nanotechnology in the study and application of plant hormones. frontiersin.org
Table 2: Nanocarrier Systems for Indole-3-Butyric Acid Delivery in Research
| Nanocarrier System | Composition | Key Characteristics | Observed Benefits in Research | Citation(s) |
| IBA-Silica Nanospheres | Covalent conjugation of IBA with silica precursors | High loading efficiency (~43% w/w); dual stimuli-responsive (esterase, pH) | Enhanced chemical stability, protection against photodegradation, sustained release, promoted root and bud growth in pea. | iaea.orgresearchgate.net |
| Silver-Cerium Oxide NPs (Ag@CeO₂) | Silver-cerium oxide nanoparticles | - | Served as an effective metal-oxide nanocarrier for IBA loading to study rooting in tobacco plants. | frontiersin.org |
| Hollow Mesoporous Silica NPs (HMSNPs) | Mesoporous silica | Average particle size of 452 nm (IBA-loaded) | Served as a promising nanocarrier for delivering IBA in agricultural contexts; improved rooting parameters in tobacco. | researchgate.net |
| Silica-Coated Magnetite NPs (Fe₃O₄@SiO₂) | Magnetite core with a silica shell | Spherical shape with a mean size of ~178 nm | Effective nanocarrier for IBA loading, impacting rooting in tobacco plants. | researchgate.net |
| Lipid-Based Nanocarriers | Olive pomace and phospholipids | Environmentally benign | Co-delivery of IBA and Naphthaleneacetic acid (NAA), overcoming limitations of traditional applications. | frontiersin.org |
Encapsulation Technologies for Controlled Indol-3-Butyric Acid Release in Experimental Setups
The instability and low utilization ratio of Indole-3-butyric acid (IBA) have spurred research into encapsulation technologies to ensure its controlled and sustained release in experimental applications. researchgate.netnih.gov These technologies aim to protect the hormone from degradation and deliver it efficiently to target tissues. researchgate.netnih.gov
Recent studies have focused on the use of nanocarriers for encapsulating auxins like IBA. cellmolbiol.org These systems offer increased bioavailability and the potential for improved crop yield. cellmolbiol.org A variety of materials are being explored for creating these delivery systems, including biopolymers and inorganic nanoparticles.
One promising approach involves the use of alginate/chitosan (AG/CS) nanocapsules. cellmolbiol.org Research has demonstrated that these nanocapsules can be effectively loaded with IBA, achieving a loading efficiency of 35% and an encapsulation efficiency of 83%. cellmolbiol.org The release of IBA from these nanocapsules is gradual, with about 19% of the hormone released within the first 28 hours, followed by a stabilized, consistent release. cellmolbiol.org This controlled-release formulation has shown potential as an environmentally friendly plant growth regulator. cellmolbiol.org
Another avenue of investigation is the use of inorganic nanoparticles. Silver-cerium oxide (Ag@CeO2) nanoparticles have been synthesized as a metal-oxide nanocarrier for IBA. frontiersin.org This system achieved a high hormone loading efficiency of 45% and an encapsulation efficiency of approximately 90%. frontiersin.org Similarly, hollow mesoporous silica nanoparticles (HMSNPs) have been investigated as a carrier for IBA, demonstrating a notable loading efficiency. researchgate.net Covalent cross-linking has also been used to create IBA-silica nanospheres with a loading efficiency of about 43% (w/w). nih.gov
The development of these encapsulation technologies is driven by the need for simple, low-cost, and environmentally friendly methods to produce plant hormone formulations with controlled-release capabilities. cellmolbiol.org These systems not only protect the hormone but can also be designed to respond to external stimuli like pH, enzymes, or temperature, allowing for managed release. researchgate.net
Table 1: Comparison of IBA Encapsulation Technologies
| Carrier Material | Loading Efficiency (%) | Encapsulation Efficiency (%) | Key Findings |
|---|---|---|---|
| Alginate/Chitosan (AG/CS) Nanocapsules | 35 | 83 | Gradual release over 40 hours. cellmolbiol.org |
| Silver-Cerium Oxide (Ag@CeO2) Nanoparticles | 45 | ~90 | Effective nanocarrier for IBA delivery. frontiersin.org |
| Hollow Mesoporous Silica Nanoparticles (HMSNPs) | Not specified | Not specified | Notable loading efficiency. researchgate.net |
| Covalently Cross-linked Silica Nanospheres | ~43 (w/w) | Not specified | Good chemical stability and protection against photo-degradation. nih.gov |
Targeted Delivery of Indol-3-Butyric Acid to Specific Plant Tissues for Research Purposes
The precise delivery of Indole-3-butyric acid (IBA) to specific plant tissues is a critical area of research, aiming to enhance the efficacy of this auxin and to study its localized effects on plant development. frontiersin.orgmdpi.com Engineered nanoparticles are at the forefront of this research, serving as "nanocarriers" for the targeted delivery of agrochemicals like IBA. frontiersin.org This approach facilitates controlled release and contributes to the optimization of modern agricultural practices. frontiersin.org
Nano-sized controlled-release formulations are designed to penetrate the plant epidermis and efficiently deliver agrochemicals to target tissues. researchgate.netnih.gov These systems can protect phytohormones from degradation and allow for a slow, managed release, which can be triggered by external stimuli such as pH, enzymes, or temperature. researchgate.net The ability to target specific tissues is crucial, as the effects of IBA can be highly localized. For instance, the application of [3H]-IBA to Arabidopsis root columella cells resulted in the detection of [3H]-IAA in root tissue just 4 mm above the application site after only two hours, indicating localized conversion and transport. frontiersin.org
Various delivery systems are being explored to achieve this targeted delivery. Lipid-based nanocarrier systems have been developed for the co-delivery of IBA and naphthaleneacetic acid (NAA). frontiersin.org Vesicular carriers, which are highly ordered systems of concentric bilayers, also play a significant role in the transport and targeting of encapsulated materials. mdpi.com These systems can encapsulate both lipophilic and hydrophilic molecules, offer significant encapsulation efficiency, and allow for targeted delivery through the modification of peripheral groups. mdpi.com
The development of these targeted delivery systems holds promise for overcoming the limitations of traditional auxin application methods. frontiersin.org By ensuring that IBA reaches the intended tissues in a controlled manner, researchers can better understand its specific roles in plant growth and development.
Elucidating Novel Indol-3-Butyric Acid Receptors and Binding Proteins
While it is established that Indole-3-butyric acid (IBA) exerts its physiological effects primarily through its conversion to Indole-3-acetic acid (IAA), the complete picture of its perception and signaling is still unfolding. frontiersin.org Because of its longer side chain, IBA itself is unable to stimulate the formation of the well-characterized TIR1/AFB-Aux/IAA co-receptor complex that binds IAA. frontiersin.org This suggests that the physiological responses to IBA treatment are likely caused by the IBA-derived IAA, but it also opens the possibility of uncharacterized IBA-specific perception mechanisms. frontiersin.org
Identification of Uncharacterized Indol-3-Butyric Acid Perception Mechanisms
Genetic studies in Arabidopsis thaliana have been instrumental in identifying components of IBA response pathways. Researchers have isolated mutants that are resistant to the inhibitory effects of IBA on root elongation but remain sensitive to IAA. nih.gov These mutants fall into different phenotypic classes, with some showing defects in peroxisomal fatty acid beta-oxidation, which is necessary for the conversion of IBA to IAA. nih.gov However, other mutants appear to have normal peroxisomal function, hinting at potential defects in IBA transport, signaling, or response, independent of its conversion to IAA. nih.gov
The existence of these mutants suggests that there may be proteins and pathways that are specific to IBA perception and response. Identifying the genes affected in these mutants is a key strategy for uncovering novel components of the IBA signaling cascade. For example, the identification of the PEX5 gene, which is involved in the import of peroxisomal matrix proteins, in one such mutant provided strong evidence for the role of peroxisomes in IBA action. nih.gov Further characterization of other IBA-response mutants is likely to reveal more about the unique aspects of IBA perception.
Structural Biology of Indol-3-Butyric Acid-Protein Interactions
The field of structural biology offers powerful tools to understand the molecular interactions between IBA and proteins at an atomic level. cnr.it Techniques like X-ray crystallography and cryo-electron microscopy can reveal the three-dimensional structures of protein complexes, providing insights into their function. unican.esnih.gov
While the direct binding of IBA to a receptor protein has not yet been fully characterized, structural studies of proteins involved in IBA metabolism and transport are crucial. For example, understanding the structure of enzymes like IBR1 and IBR10, which are involved in the peroxisomal conversion of IBA to IAA, can elucidate how they recognize and process their substrate. nih.gov Similarly, determining the structure of IBA transporters, such as members of the ABCG and MFS transporter families, will shed light on how IBA is moved within the plant. frontiersin.org
Although research on the direct structural analysis of IBA-protein complexes is still in its early stages, the broader field of structural biology provides a clear roadmap for future investigations. cnr.it By combining genetic, biochemical, and structural approaches, researchers can hope to build a complete model of how IBA is perceived and processed in plants.
Indol-3-Butyric Acid in the Context of Climate Change and Sustainable Agriculture Research
Indole-3-butyric acid (IBA) is gaining attention in the context of sustainable agriculture and climate change resilience due to its role in promoting root development and enhancing plant tolerance to various environmental stresses. mdpi.comnih.govfrontiersin.org As climate change exacerbates abiotic stresses like drought, salinity, and extreme temperatures, innovative solutions are needed to ensure food security. nih.govfrontiersin.org The use of biostimulants like IBA presents a promising and environmentally friendly approach to improving crop resilience. frontiersin.orgmdpi.com
Enhancing Crop Resilience to Environmental Stresses via Indol-3-Butyric Acid Modulation
Research has shown that IBA can effectively mitigate the negative impacts of abiotic stressors on plants. peerj.comnih.gov For example, the application of IBA has been found to alleviate the effects of salt stress on the growth and yield of rapeseed and Salvia fruticosa. peerj.comnih.gov In rapeseed, seed soaking with IBA-K (the potassium salt of IBA) was shown to enhance the activity of antioxidant enzymes and reduce levels of malondialdehyde (MDA), thereby protecting the plasma membrane from damage caused by salt stress. nih.gov Similarly, a one-time application of IBA to Salvia fruticosa cuttings before the rooting stage significantly reduced the adverse impacts of salinity across all measured parameters. peerj.comnih.gov
IBA has also been shown to play a role in mitigating other stresses. Studies on maize have demonstrated that IBA application can ameliorate the negative effects of cadmium (Cd) toxicity. researchgate.net In sugarcane, IBA treatment promoted root initiation, elongation, and biomass under low-temperature stress. mdpi.com This effect was accompanied by an increase in the levels of other phytohormones, suggesting the activation of multiple stress-response signaling pathways. mdpi.com
The mechanism behind IBA's stress-mitigating effects often involves the enhancement of the plant's antioxidant defense system. nih.govresearchgate.net By boosting the activity of enzymes like superoxide (B77818) dismutase (SOD), ascorbate (B8700270) peroxidase (APX), and catalase (CAT), IBA helps to neutralize harmful reactive oxygen species (ROS) that accumulate under stress conditions. nih.govresearchgate.net
The potential of IBA to enhance crop resilience is a key area of future research. Understanding the molecular mechanisms underlying IBA-mediated stress tolerance will be crucial for developing strategies to improve crop performance in the face of a changing climate.
Table 2: Effects of IBA on Crop Resilience to Environmental Stress
| Crop | Stressor | Key Findings |
|---|---|---|
| Rapeseed (Brassica napus L.) | Salt (NaCl) | IBA-K soaking enhanced antioxidant enzyme activity and reduced MDA levels. nih.gov |
| Salvia fruticosa | Salinity | IBA application mitigated the negative effects of salinity on various growth parameters. peerj.comnih.gov |
| Maize (Zea mays) | Cadmium (Cd) | IBA application ameliorated the negative effects of Cd toxicity. researchgate.net |
| Sugarcane | Low Temperature | IBA promoted root development and increased levels of other phytohormones. mdpi.com |
Role of Indole-3-Butyric Acid in Plant Adaptation to Changing Climate Conditions
Indole-3-butyric acid (IBA), a naturally occurring auxin in many plants, is emerging as a significant factor in enhancing plant resilience to the multifaceted challenges posed by climate change. frontiersin.orgologyjournals.com Its role extends beyond promoting root development to mitigating the adverse effects of various abiotic stresses such as drought, salinity, and extreme temperatures, which are becoming more frequent and intense. bakerandbaker.co.inmdpi.com
The primary mechanism through which IBA confers stress tolerance is by promoting a robust root system. bakerandbaker.co.inmdpi.com An extensive and well-developed root network is crucial for efficient water and nutrient uptake, which becomes particularly critical under drought and saline conditions. bakerandbaker.co.inmdpi.com Studies have shown that IBA application can significantly increase root length, root surface area, and both fresh and dry root weight, thereby enhancing the plant's ability to access and absorb essential resources from the soil. frontiersin.org This improved root architecture helps plants withstand periods of water scarcity and reduces the impact of high salt concentrations in the soil. bakerandbaker.co.inpeerj.com
Beyond its effects on root morphology, IBA is involved in complex physiological and molecular responses that contribute to stress adaptation. Research indicates that IBA can influence the levels of other phytohormones, creating a hormonal balance that favors stress tolerance. mdpi.com For instance, in sugarcane subjected to low-temperature stress, IBA treatment was found to increase the levels of gibberellic acid (GA3), abscisic acid (ABA), jasmonic acid (JA), indole-3-acetic acid (IAA), and zeatin (ZT), all of which are implicated in plant defense and growth regulation under stress. mdpi.com
Furthermore, IBA application has been linked to the enhancement of the plant's antioxidant defense system. mdpi.com Abiotic stresses often lead to the overproduction of reactive oxygen species (ROS), which can cause significant cellular damage. cabidigitallibrary.org IBA treatment has been shown to bolster antioxidative defense mechanisms, helping to scavenge these harmful ROS and protect the plant from oxidative stress. mdpi.com This is a critical adaptation, as it allows plants to maintain cellular function and integrity under adverse environmental conditions.
The interplay between IBA and other signaling molecules, such as glutathione (B108866), is also crucial for stress adaptation. nih.gov Glutathione is a key antioxidant and plays a role in root development. nih.gov Research suggests that glutathione levels can influence a plant's response to IBA, and both are required for certain adaptive responses, such as the development of root hairs in response to phosphate (B84403) deprivation. nih.gov This highlights the intricate network of interactions that govern a plant's ability to cope with environmental challenges.
Recent studies have also begun to unravel the genetic basis of IBA-mediated stress tolerance. For example, the UDP-glucosyltransferase UGT74E2 in Arabidopsis thaliana has been shown to be involved in modulating plant architecture and water stress response through its activity on IBA. nih.gov Ectopic expression of this gene led to increased IBA-glucose concentrations, altered auxin homeostasis, and significantly improved survival under drought and salt stress. nih.gov This suggests that IBA and its conjugates are important regulators of both morphological and physiological adaptations to stress. nih.gov
Research Findings on Indole-3-Butyric Acid and Abiotic Stress Tolerance
| Plant Species | Abiotic Stress | Key Findings |
| Rice (Oryza sativa) | Salinity | Application of Potassium indole-3-butyric acid (IBAK) significantly increased root length, surface area, and dry and fresh weight under salt stress. frontiersin.org |
| Garlic (Allium sativum) | Drought | IBA application increased total carotenoids, fresh weight of roots and shoots, and bulb diameter. Under non-drought conditions, IBA combined with salicylic (B10762653) acid significantly increased bulb and allicin (B1665233) yield. cabidigitallibrary.org |
| Sugarcane (Saccharum officinarum) | Low Temperature | IBA treatment promoted root initiation, elongation, and biomass, and increased levels of GA3, ABA, JA, IAA, and ZT under low-temperature stress. mdpi.com |
| Salvia fruticosa | Salinity | Pre-treatment of cuttings with IBA mitigated the negative effects of salinity stress on various growth parameters, including plant height, flower spike length, and root and shoot weight. peerj.comresearchgate.netnih.gov |
| Arabidopsis thaliana | Drought and Salinity | Overexpression of the UGT74E2 gene, which acts on IBA, resulted in perturbed auxin homeostasis and significantly improved survival under drought and salt stress. nih.gov |
Q & A
Q. What is the optimal concentration range of Indole-3-Butyric Acid (IBA) for root induction in plant tissue culture, and how should this be experimentally determined?
Methodological Answer: Optimal concentrations vary by species but typically range between 0.1–10.0 mg/L. To determine this, researchers should conduct dose-response experiments using serial dilutions of IBA across biological replicates. Root initiation rates, callus formation, and hyperhydricity should be quantified. Statistical analysis (e.g., ANOVA with post-hoc tests) can identify significant differences between treatments. Include controls with no IBA to assess baseline rooting capacity .
Q. How does the application method (e.g., powder vs. solution) of IBA affect adventitious root formation in woody plant cuttings?
Methodological Answer: Compare application methods by preparing IBA in talcum powder (dry-dip) versus aqueous or alcoholic solutions (wet-dip). Standardize cutting size, node position, and environmental conditions. Measure root number, length, and biomass after 4–6 weeks. Use microscopy to assess vascular tissue differentiation. Ensure replication across multiple cuttings to account for genetic variability .
Q. What are the critical factors in preparing IBA stock solutions to ensure stability and biological activity?
Methodological Answer: IBA is light-sensitive and prone to degradation. Prepare stock solutions in ethanol or NaOH (pH-adjusted), filter-sterilize, and store aliquots at –20°C. Validate concentration via HPLC or spectrophotometry before use. Include solvent-only controls to rule out phytotoxic effects .
Advanced Research Questions
Q. What strategies resolve contradictory findings in IBA efficacy across plant species or developmental stages?
Methodological Answer: Contradictions may arise from differences in endogenous auxin levels, tissue sensitivity, or experimental design. Perform meta-analyses of published data to identify trends, and conduct comparative studies controlling for variables like photoperiod, substrate, and hormone synergies (e.g., IBA with cytokinins). Use transcriptomic profiling to correlate IBA application with auxin-response genes (e.g., ARF, Aux/IAA) .
Q. How can researchers design controlled experiments to isolate IBA’s effects from endogenous auxin in plant developmental studies?
Methodological Answer: Use auxin biosynthesis inhibitors (e.g., yucasin) or mutant lines with impaired auxin synthesis (e.g., wei8/tar2 in Arabidopsis). Apply IBA exogenously and measure phenotypic outcomes (e.g., lateral root density) alongside endogenous indole-3-acetic acid (IAA) quantification via LC-MS. Include genetic controls (e.g., wild-type vs. mutants) .
Q. What statistical approaches are recommended for analyzing dose-response relationships in IBA-mediated root initiation studies?
Methodological Answer: Fit data to sigmoidal curves (e.g., four-parameter logistic model) to estimate EC₅₀ values. Use Bayesian hierarchical models to account for variability across replicates. Report confidence intervals and effect sizes. For non-linear responses, apply log-transformation or generalized additive models (GAMs) .
Q. How should researchers address variability in IBA bioactivity due to plant genotype-environment interactions?
Methodological Answer: Conduct multi-environment trials (METs) under controlled (growth chambers) and field conditions. Use genotype-by-environment (G×E) interaction models to identify stable genotypes. Pair phenotypic data with climate variables (e.g., humidity, temperature) and soil microbiota analyses to contextualize results .
Data Integrity & Reproducibility
Q. What protocols ensure reproducibility in IBA-based experiments across laboratories?
Methodological Answer: Adopt standardized protocols from journals like Plant Methods or Nature Protocols. Document batch numbers of IBA suppliers (e.g., Sigma-Aldrich, Merck) and purity levels. Share raw data (e.g., root counts, microscopy images) in repositories like Figshare. Use randomized block designs and blind scoring to reduce bias .
Q. How can researchers validate the specificity of IBA in auxin-signaling pathways versus other auxin analogs?
Methodological Answer: Compare IBA with IAA, 1-naphthaleneacetic acid (NAA), and synthetic analogs in auxin-response assays (e.g., DR5::GFP reporters). Perform competitive binding assays with recombinant auxin receptors (e.g., TIR1/AFB). Use CRISPR-edited lines lacking IBA-to-IAA conversion enzymes (e.g ABCD1) to isolate direct effects .
Ethical & Reporting Standards
Q. What are the ethical considerations in long-term IBA exposure studies on non-model plant species?
Methodological Answer: Avoid overuse of synthetic auxins in ecologically sensitive species. Conduct risk assessments for gene flow or soil persistence. Adhere to institutional biosafety committees (IBCs) and report unintended phenotypes (e.g., teratomas) in supplemental materials .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
